Tert-butyl 1-methyl-2-propynyl ether

• CAS: 26826-40-4

Core Science & Biosynthesis

Decoding the Mechanism of Cytochrome P450 2B4 Inactivation by tert-Butyl 1-Methyl-2-Propynyl Ether: A Structural and Kinetic Analysis

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: In-Depth Technical Guide & Whitepaper

Executive Summary

Mechanism-based inactivation (MBI) of Cytochrome P450 (CYP) enzymes represents a critical liability in drug development, often leading to severe drug-drug interactions (DDIs) and hepatotoxicity. Understanding the precise chemical etiology of MBI is paramount for designing safer therapeutics. This whitepaper provides an authoritative, deep-dive analysis into the inactivation of Cytochrome P450 2B4 (CYP2B4) by the terminal alkyne probe tert-butyl 1-methyl-2-propynyl ether (tBMP) .

Unlike standard suicide inhibitors that permanently alkylate the apoprotein, tBMP exhibits a highly nuanced, partially reversible adduction to the prosthetic heme of CYP2B4[1]. By dissecting the catalytic generation of the reactive ketocarbene intermediate, the proton-dependent stabilization of the heme adduct, and the self-validating experimental workflows required to characterize these phenomena, this guide equips researchers with the theoretical and practical frameworks necessary to profile complex MBI pathways.

The Architecture of CYP2B4 and the Threat of MBI

Cytochromes P450 are a superfamily of heme monooxygenases responsible for the oxidative biotransformation of xenobiotics. CYP2B4 (the rabbit ortholog heavily utilized as a structural model for human CYP2B6) is highly susceptible to inactivation by acetylenic compounds[2].

MBI occurs when an enzyme catalyzes the conversion of a relatively inert substrate into a highly reactive electrophilic intermediate that subsequently forms a covalent bond with the enzyme's active site (either the apoprotein or the prosthetic protoporphyrin IX heme)[3]. Because MBI permanently removes the enzyme from the active pool, it causes non-linear pharmacokinetics and prolonged DDIs that cannot be overcome simply by clearing the inhibitor from systemic circulation.

Chemical Etiology: tert-Butyl 1-Methyl-2-Propynyl Ether (tBMP)

tBMP is a synthetic terminal alkyne utilized as a mechanistic probe to map the active site topology and catalytic mechanisms of P450s.

• Structural Rationale: The tert-butyl group provides significant steric bulk, anchoring the molecule within the hydrophobic binding pocket of CYP2B4, while the terminal alkyne is positioned directly above the heme iron for oxidation[4].

• The Anomaly of CYP2B4 Inactivation: While many acetylenes (like 17α-ethynylestradiol) inactivate CYP2B isoforms via apoprotein alkylation[2], tBMP uniquely inactivates CYP2B4 predominantly through the formation of heme adducts [1]. Furthermore, the loss of enzymatic activity is quantitatively greater than the loss of the native heme chromophore, suggesting that steric hindrance from the adducted heme prevents subsequent substrate binding even if a partial CO-binding spectrum remains[1].

Mechanistic Pathway: From Catalysis to Covalent Adduction

The inactivation of CYP2B4 by tBMP is a multi-step process driven by the enzyme's own catalytic cycle.

• Compound I Formation: The catalytic cycle begins with tBMP binding, followed by the sequential transfer of two electrons from Cytochrome P450 Reductase (CPR) and the binding of molecular oxygen. This generates the highly reactive oxenoid-iron intermediate, Compound I ( FeIV=O porphyrin radical cation)[2].

• Oxygen Transfer: Compound I attacks the carbon-carbon triple bond. Crucially, the regioselectivity of this attack dictates the outcome. Oxygen delivery to the internal (substituted) carbon of the alkyne leads to heme alkylation, whereas attack on the terminal carbon typically yields a ketene that alkylates the apoprotein[5]. For tBMP in CYP2B4, attack on the internal carbon is favored.

• Ketocarbene-Iron Intermediate: The oxidation generates a transient oxirene or ketocarbene-iron complex[5].

• Pyrrole N-Alkylation: This highly reactive intermediate undergoes nucleophilic attack by the pyrrole nitrogens of the protoporphyrin IX ring (specifically rings A and D), forming a covalent N-alkyl bond[1].

• The Reversibility Phenomenon (Proton-Dependent Trapping): In a striking deviation from classic MBI, the tBMP-heme adduct in CYP2B4 is partially reversible via dialysis[6]. The covalent bond between the ketocarbene intermediate and the pyrrole nitrogen is unstable in neutral aqueous environments. Acidification (protonation) is strictly required to trap and stabilize the adduct prior to ionization for mass spectrometry[6].

Mechanistic pathway of CYP2B4 inactivation by tBMP, highlighting proton-dependent stabilization.

Self-Validating Experimental Workflows

To rigorously prove MBI and characterize the unique reversibility of the tBMP adduct, the experimental design must be self-validating. This means incorporating internal controls that independently verify time-dependence, concentration-dependence, catalytic necessity, and covalent stability.

Protocol 1: Reconstituted System Kinetics (Determining KI​ and kinact​ )

Causality Focus: We utilize a purified reconstituted system rather than microsomes to eliminate confounding lipid sinks and competing CYP isoforms, ensuring precise stoichiometric control.

• Reconstitution: Combine equimolar concentrations (e.g., 1 µM) of purified CYP2B4 and CPR. Add 0.3 mg/mL dilauroylphosphatidylcholine (DLPC)[2].

  • Why DLPC? DLPC mimics the endoplasmic reticulum membrane, ensuring optimal protein-protein orientation and electron transfer efficiency between CPR and CYP2B4.

• Primary Incubation: Aliquot the reconstituted system and add varying concentrations of tBMP (0 – 10 µM). Pre-incubate at 30°C for 3 minutes.

• Initiation (The Catalytic Control): Initiate the reaction by adding NADPH (1 mM final concentration).

  • Validation Step: A parallel control lacking NADPH must be run. If inactivation occurs without NADPH, the compound is a direct-acting electrophile, not a mechanism-based inactivator[2].

• Secondary Assay (Dilution Method): At designated time points (e.g., 0, 2, 4, 6, 8, 10 min), transfer a 10 µL aliquot from the primary mixture into 990 µL of a secondary reaction mixture containing a reporter substrate (e.g., 0.1 mM 7-ethoxy-4-trifluoromethylcoumarin) and excess NADPH[7].

  • Why Dilute? Massive dilution drops the tBMP concentration far below its KI​ , immediately halting further inactivation and allowing the precise measurement of the remaining active enzyme fraction.

Protocol 2: Adduct Trapping and ESI-LC-MS/MS Characterization

Causality Focus: Proving the structural identity of the adduct requires exploiting the proton-dependency of the tBMP-heme complex.

• Inactivation: Scale up Protocol 1 to generate sufficient inactivated CYP2B4.

• Split-Sample Validation: Divide the inactivated sample into two streams. Subject Stream A to extensive dialysis against a neutral phosphate buffer. Subject Stream B to immediate processing.

  • Why Dialysis? This tests for reversibility. If activity returns and the adduct disappears in Stream A, the covalent bond is unstable[6].

• Acidification (Critical Step): To Stream B, add dilute HCl to drop the pH below 3.0.

  • Why Acidify? As discovered by Blobaum et al., protons are required to drive the tautomerization or stabilization of the N-alkylated species, trapping the adduct for mass spectrometry[6].

• Extraction & LC-MS/MS: Extract the heme using organic solvents (e.g., methyl ethyl ketone) and analyze via Electrospray Ionization Liquid Chromatography-Tandem Mass Spectrometry (ESI-LC-MS/MS)[6].

Self-validating experimental workflow for detecting and characterizing reversible MBI adducts.

Quantitative Data Synthesis

The following table synthesizes the critical quantitative parameters defining the inactivation of CYP2B4 by tBMP, providing a benchmark for comparative MBI studies.

Parameter	Value	Mechanistic Implication	Reference
Target Enzyme	Cytochrome P450 2B4	Structural model for human CYP2B6 xenobiotic metabolism.	[1]
Inactivator	tert-butyl 1-methyl-2-propynyl ether	Terminal alkyne; steric bulk anchors molecule in active site.	[1],[6]
Modified Target	Protoporphyrin IX (Heme)	Oxygen delivery to internal carbon drives N-alkylation of pyrrole rings A and D.	[1],[5]
Adduct Mass Shift	m/z 705 Da (Two isomers)	Stoichiometry: Iron-depleted heme (562 Da) + tBMP (126 Da) + Oxygen (16 Da) + H+ .	[1],[6]
Reversibility	Partially Reversible (Dialysis)	Covalent bond is unstable at neutral pH; strictly requires H+ for stabilization.	[6]

Conclusion & Implications for Drug Development

The interaction between CYP2B4 and tert-butyl 1-methyl-2-propynyl ether serves as a masterclass in the complexities of mechanism-based inactivation. It shatters the paradigm that all suicide inhibition is strictly irreversible under physiological conditions. The discovery that the N-alkylated heme adduct requires protonation for stability[6] implies that certain drug candidates flagged for MBI during early in vitro screening might exhibit different in vivo recovery profiles depending on the microenvironmental pH of the hepatocyte or the specific architecture of the target P450 active site.

For drug development professionals, this underscores the necessity of moving beyond simple IC50​ shifts. Implementing rigorous, self-validating workflows—including dialysis reversibility checks and acidification trapping—is essential to accurately define the kinetic landscape of a compound and prevent the premature attrition of viable therapeutics.

References

• Zhang H, Lin HL, Walker VJ, Hamdane D, Hollenberg PF. (2009) tert-Butylphenylacetylene Is a Potent Mechanism-Based Inactivator of Cytochrome P450 2B4: Inhibition of Cytochrome P450 Catalysis by Steric Hindrance. Mol Pharmacol. 76(5):1011-1018. URL:[Link]

• Zhao Y, White MA, Muralidhara BK, Sun L, Halpert JR, Stout CD. (2006) Structure of Microsomal Cytochrome P450 2B4 Complexed with the Antifungal Drug Bifonazole: insight into P450 conformational plasticity and membrane interaction. J Biol Chem. 281(9):5973-5981. URL:[Link]

• Blobaum AL, Kent UM, Alworth WL, Hollenberg PF. (2004) The mechanism-based inactivation of p450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the p450 heme. Arch Biochem Biophys. 425(1):95-105. URL:[Link]

• Blobaum AL, Kent UM, Alworth WL, Hollenberg PF. (2002) Mechanism-Based Inactivation of Cytochromes P450 2E1 and 2E1 T303A by tert-Butyl Acetylenes: Characterization of Reactive Intermediate Adducts to the Heme and Apoprotein. Chem Res Toxicol. 15(12):1561-1571. URL: [Link]

• Fontana E, Dansette PM, Poli SM. (2005) Cytochrome p450 enzymes mechanism based inhibitors: common sub-structures and reactivity. Curr Drug Metab. 6(5):413-454. URL:[Link]

• Fontana E, Dansette PM, Poli SM. (2007) Mechanism-Based Inactivation of Human Cytochromes P450s: Experimental Characterization, Reactive Intermediates, and Clinical Implications. Chem Res Toxicol. 20(12):1709-1740. URL:[Link]

• Ortiz de Montellano PR. (2013) Acetylenes: cytochrome P450 oxidation and mechanism-based enzyme inactivation. Drug Metab Rev. 45(2):162-177. URL:[Link]

• Blobaum AL, Harris DL, Hollenberg PF. (2005) P450 active site architecture and reversibility: inactivation of cytochromes P450 2B4 and 2B4 T302A by tert-butyl acetylenes. Biochemistry. 44(10):3831-3844. URL:[Link]

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• 1. The mechanism-based inactivation of p450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the p450 heme - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. Acetylenes: cytochrome P450 oxidation and mechanism-based enzyme inactivation - PMC [pmc.ncbi.nlm.nih.gov]
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Mechanism-Based Inactivation of Cytochrome P450 Heme Binding Sites by tert-Butyl 1-Methyl-2-Propynyl Ether (tBMP)

Executive Summary

The rational design of drugs and agrochemicals requires a predictive understanding of how xenobiotics interact with Cytochrome P450 (CYP450) enzymes. Terminal alkynes, such as tert-butyl 1-methyl-2-propynyl ether (tBMP), are classic mechanism-based inactivators (suicide inhibitors) of CYP450s. This whitepaper provides an in-depth mechanistic and structural analysis of how tBMP interacts with the P450 heme binding site, specifically focusing on isoforms CYP2B4 and CYP2E1. By dissecting the kinetic parameters, structural adducts, and the critical role of active-site architecture in stabilizing these interactions, this guide equips drug development professionals with the protocols necessary to evaluate mechanism-based liabilities in novel pipeline compounds.

Mechanistic Causality: Alkyne Oxidation and Heme Alkylation

Mechanism-based inactivation occurs when an enzyme converts a relatively unreactive compound into a highly reactive intermediate that subsequently binds covalently to the enzyme, destroying its catalytic function.

For tBMP, the inactivation is strictly dependent on time, concentration, and the presence of NADPH, fulfilling the classical criteria for suicide inhibition[1]. The causality of this inactivation follows a precise sequence:

• Catalytic Activation: The terminal alkyne moiety of tBMP enters the P450 active site and is positioned near the prosthetic heme.

• Oxygen Transfer: The catalytic cycle generates the highly reactive oxyferryl species, Compound I ( [FeIV=O]+∙ ). Compound I attacks the alkyne π -bond, transferring an oxygen atom to form a highly reactive oxirene or ketene intermediate.

• Covalent Adduction: Because the partition ratio is near zero, the intermediate does not escape the active site. Instead, it acts as a potent electrophile, alkylating the nucleophilic pyrrole nitrogens of the protoporphyrin IX ring. Proton NMR studies indicate that for tBMP, this N-alkylation occurs specifically on pyrrole rings A and D[1].

Fig 1: Mechanism of tBMP oxidation by CYP450 Compound I leading to N-alkylated heme adduct formation.

Quantitative Kinetic and Structural Data

The inactivation efficiency of tBMP varies depending on the specific P450 isoform and the architecture of its active site. Liquid chromatography-mass spectrometry (LC-MS) analysis of tBMP-inactivated P450s reveals a concurrent loss of native heme and the appearance of a modified heme.

The mass of the tBMP-heme adduct is consistently observed at 705 Da [1]. This mass perfectly corresponds to the sum of the iron-depleted protoporphyrin IX ring, the tBMP molecule, and one inserted oxygen atom[2].

Table 1: Kinetic Parameters and Adduct Masses for tBMP-Mediated CYP450 Inactivation

P450 Isoform	Inactivator	KI​ (mM)	kinact​ (min −1 )	t1/2​ (min)	Adduct Mass (Da)
CYP2E1 (Wild-type)	tBMP	0.1	0.12	5.9	705
CYP2E1 T303A	tBMP	1.0	0.07	10.2	705
CYP2B4 (Wild-type)	tBMP	N/A	N/A	N/A*	705

*Kinetic constants for tBMP on 2B4 are highly dependent on specific reconstitution conditions, but structural mass is conserved across studies.

Active Site Architecture: The Role of Conserved Threonines

A critical insight into P450 structural biology is the role of highly conserved active-site residues in stabilizing mechanism-based adducts. In wild-type CYP2E1 and CYP2B4, tBMP causes irreversible inactivation. However, in specific site-directed mutants—such as CYP2B4 T302A and CYP2E1 T303A—the inactivation exhibits a novel, partial reversibility[3].

The Causality of Reversibility: The conserved threonine (T302 in 2B4, T303 in 2E1) is part of an ordered hydrogen-bond network that delivers protons to the active site during the catalytic cycle[4].

• In the wild-type enzyme , this proton delivery rapidly protonates the reactive oxirene/ketene intermediate, locking it into a stable, irreversible N-alkylated heme adduct.

• In the threonine mutants , the proton delivery network is disrupted. The resulting intermediate is unstable and can decompose back to native heme, restoring enzymatic activity over time or during dialysis[3].

Analytical Consequence: To successfully detect the 705 Da adduct in these mutant enzymes via ESI-LC-MS/MS, researchers must artificially acidify the sample prior to analysis to provide the protons necessary for adduct stabilization[3].

Self-Validating Experimental Workflows

To rigorously prove that a compound like tBMP is a mechanism-based inactivator, the experimental protocol must be self-validating. It must demonstrate that inactivation requires catalytic turnover (NADPH-dependent) and that structural modification of the target (heme alkylation) directly correlates with the loss of activity.

Protocol: Kinetic Analysis and LC-MS/MS Structural Determination

Phase 1: Reconstitution and Inactivation Kinetics

• System Reconstitution: Combine purified CYP450 (e.g., 2B4 or 2E1, 0.5 µM), cytochrome P450 reductase (1.0 µM), and dilauroylphosphatidylcholine (DLPC, 30 µg/mL) in 50 mM potassium phosphate buffer (pH 7.4). Incubate at room temperature for 10 minutes.

• Inactivator Addition: Add tBMP at varying concentrations (e.g., 0.1 mM to 2.0 mM). Include a vehicle-only control and a minus-NADPH control to validate that inactivation is turnover-dependent.

• Initiation: Pre-incubate the mixture at 37°C for 3 minutes, then initiate the reaction by adding NADPH (1 mM final concentration).

• Time-Course Sampling: At specific time intervals (e.g., 0, 2, 4, 6, 8, 10 minutes), remove a 10 µL aliquot and immediately dilute it 1:100 into a secondary assay buffer containing a reporter substrate (e.g., 7-ethoxy-4-(trifluoromethyl)coumarin, 7-EFC) and fresh NADPH.

• Activity Measurement: Measure the residual O-deethylation activity via fluorescence to calculate the pseudo-first-order rate constant ( kobs​ ), and subsequently derive KI​ and kinact​ .

Phase 2: Heme Extraction and Adduct Stabilization 6. Reaction Quenching & Acidification: For structural analysis, scale up the primary reaction. Quench the reaction by adding an equal volume of ice-cold methanol. Crucial Step for Mutants: Add 0.1% formic acid or acetic acid to the mixture. This acidification mimics the proton-delivery role of T302/T303, trapping the reversible intermediate as a stable adduct[4]. 7. Protein Precipitation: Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the apoprotein. The modified heme remains in the supernatant. 8. ESI-LC-MS/MS Analysis: Inject the supernatant onto a C18 reverse-phase column. Elute using a gradient of water/acetonitrile containing 0.1% formic acid. Monitor for the native heme (m/z ~616 Da) and the tBMP-adducted heme (m/z 705 Da)[1].

Fig 2: Self-validating workflow for kinetic analysis and LC-MS/MS structural determination of adducts.

Sources

• 1. The mechanism-based inactivation of p450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the p450 heme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. P450 active site architecture and reversibility: inactivation of cytochromes P450 2B4 and 2B4 T302A by tert-butyl acetylenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Mechanism-Based Enzyme Inhibition by tert-Butyl 1-Methyl-2-Propynyl Ether (tBMP): A Technical Guide to Cytochrome P450 Active Site Profiling

Target Audience: Application Scientists, Pharmacologists, and Drug Metabolism & Pharmacokinetics (DMPK) Researchers.

Executive Summary & Pharmacological Utility

In the landscape of drug development, understanding the structural nuances of Cytochrome P450 (CYP450) active sites is critical for predicting drug-drug interactions and metabolic liabilities. tert-Butyl 1-methyl-2-propynyl ether (tBMP) is a highly specialized acetylenic ether utilized as a mechanism-based inactivator (MBI)—or "suicide substrate"—to probe the active site architecture of mammalian CYP450 enzymes, particularly the 2E1, 2B1, and 2B4 isoforms [1].

Unlike reversible inhibitors, tBMP requires catalytic activation by the target enzyme to form a highly reactive intermediate that covalently modifies the prosthetic heme or apoprotein. This whitepaper details the mechanistic causality, kinetic profiling, and self-validating methodologies required to deploy tBMP in advanced DMPK research.

Mechanistic Causality: The Oxenoid-Iron Pathway

The defining characteristic of tBMP is its reliance on the enzyme's own catalytic cycle for activation. The causality of inactivation follows a precise sequence:

• Active Site Binding: tBMP enters the active site, positioning its propargyl ether moiety near the resting ferric ( Fe3+ ) heme.

• Catalytic Activation: Upon the introduction of molecular oxygen and electrons (via NADPH-cytochrome P450 reductase), the enzyme generates the highly reactive oxenoid-iron complex (Compound I) [4].

• Alkyne Oxidation: The oxenoid-iron species transfers an oxygen atom to the alkyne bond of tBMP, producing a highly reactive ketene or oxirene intermediate.

• Covalent Adduction: Because this intermediate is generated strictly within the active site, it immediately acts as a potent electrophile. It attacks the nucleophilic nitrogen atoms of the heme's pyrrole rings (typically rings A and D), resulting in an N-alkylated, iron-depleted porphyrin adduct [1, 2].

Catalytic cycle of CYP450 inactivation by tBMP via an oxenoid-iron intermediate.

Enzyme Specificity & Kinetic Profiling

The efficiency of tBMP as an MBI is quantified by its maximal inactivation rate ( kinact​ ) and the inhibitor concentration required to achieve half-maximal inactivation ( KI​ ). The structural topology of the specific CYP450 isoform dictates these parameters.

For instance, mutating Threonine 303 to Alanine (T303A) in CYP2E1 drastically alters the active site's hydrogen-bonding network, impeding proton delivery and reducing the enzyme's affinity for tBMP (evidenced by a 10-fold increase in KI​ ) [2].

Table 1: Kinetic Parameters of CYP450 Inactivation by tBMP

Enzyme Isoform	KI​ (mM)	kinact​ (min −1 )	t1/2​ (min)	Primary Adduct Target
CYP2E1 (WT)	0.1	0.12	5.9	Heme (m/z 705 Da) [2]
CYP2E1 T303A	1.0	0.07	10.2	Heme (m/z 705 Da) [2]
CYP2B1 (WT)	N/A	N/A	N/A	Heme (Partition = 10) [3]
CYP2B4 (WT)	ND	ND	ND	Heme (m/z 705 Da) [1]

*(Note: ND = Not explicitly defined in primary isolation studies; CYP2B1 WT exhibited a combined efficiency ratio ( kinact​/KI​ ) of 33 min −1 mM −1 [3].)

Self-Validating Experimental Protocols

To establish rigorous E-E-A-T standards in your laboratory, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale and an internal control to rule out false positives.

Protocol A: Reconstitution and Inactivation Kinetics

Causality: Purified CYP450 enzymes cannot function in isolation. They require a lipid matrix to simulate the endoplasmic reticulum membrane and a reductase to supply electrons.

• Reconstitution: Mix purified CYP450 (e.g., 2E1 or 2B4) with NADPH-cytochrome P450 reductase in a 1:2 molar ratio. Embed the complex in dilauroyl-L- α -phosphatidylcholine (DLPC) micelles.

• Pre-incubation: Add tBMP at varying concentrations (0.1 to 2.0 mM) in a 100 mM potassium phosphate buffer (pH 7.4). Incubate at 37°C for 3 minutes to allow binding equilibrium.

• Initiation: Add 1 mM NADPH to initiate the electron transfer cascade.

• Quenching & Assay: At specific time points (0, 2, 4, 6, 10 min), remove an aliquot and dilute it into a secondary assay mixture containing a fluorescent substrate like 7-ethoxy-4-(trifluoromethyl)coumarin (7-EFC). Measure O-deethylation activity.

Self-Validation Checkpoint 1 (NADPH Dependency): Run a parallel control omitting NADPH. If activity is lost without NADPH, the compound is a direct alkylating agent, not a mechanism-based inactivator. tBMP strictly requires NADPH [1]. Self-Validation Checkpoint 2 (Partition Ratio): Run parallel incubations with 10 mM Glutathione (GSH). If the inactivation rate remains unchanged, it confirms the reactive intermediate does not escape the active site to react with bulk nucleophiles.

Protocol B: Structural Characterization via LC-MS/MS

Causality: To prove that inactivation is due to covalent heme modification, the modified prosthetic group must be isolated and its mass shift quantified.

• Extraction: Following inactivation, extract the heme using methyl ethyl ketone (MEK) or by precipitating the apoprotein with cold acetone.

• Acidification (Critical Step): Acidify the sample with 0.1% trifluoroacetic acid (TFA). Why? Protons are strictly required to stabilize the specific N-alkylated porphyrin adducts during electrospray ionization (ESI)[4].

• Chromatography: Separate the adducts using a reverse-phase C18 HPLC column.

• Mass Spectrometry: Analyze via ESI-LC-MS/MS. Look for a mass shift from native heme (m/z 616 Da) to the adducted heme.

Self-Validation Checkpoint 3 (Mass Shift Logic): tBMP adduction yields an m/z of 705 Da. This perfectly matches the mass of an iron-depleted heme + the molecular weight of tBMP + one oxygen atom (derived from the oxenoid-iron intermediate) [1, 2].

Workflow for kinetic and structural characterization of tBMP-inactivated CYP450.

Active Site Architecture & Reversibility Phenomena

A fascinating aspect of tBMP pharmacology is how it exposes the role of highly conserved amino acids in the CYP450 active site.

Molecular dynamics and mutagenesis studies reveal that residues like Threonine 302 (in CYP2B4) and Threonine 303 (in CYP2E1) form contiguous hydrogen-bond networks with structural waters[4]. These networks are vital for delivering protons to the distal oxygen of the peroxo-heme species.

While tBMP generally forms irreversible adducts with wild-type enzymes, related acetylenic compounds (like tert-butyl acetylene) have shown reversible heme adduction in mutant strains (e.g., T303A) after extensive dialysis[2]. This proves that the stability of the covalent bond between the reactive intermediate and the pyrrole nitrogen is highly dependent on the electrostatic environment maintained by these specific Threonine residues.

References

• von Weymarn, L. B., Blobaum, A. L., & Hollenberg, P. F. (2004). "The mechanism-based inactivation of p450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the p450 heme." Archives of Biochemistry and Biophysics, 425(1), 95-105. URL:[Link]

• Blobaum, A. L., Kent, U. M., Alworth, W. L., & Hollenberg, P. F. (2002). "Mechanism-based inactivation of cytochromes P450 2E1 and 2E1 T303A by tert-butyl acetylenes: characterization of reactive intermediate adducts to the heme and apoprotein." Chemical Research in Toxicology, 15(12), 1561-1571. URL:[Link]

• Lin, H. L., Zhang, H., Medzihradszky, K. F., & Hollenberg, P. F. (2009). "Mechanism-based inactivation of CYP2B1 and its F-helix mutant by two tert-butyl acetylenic compounds: covalent modification of prosthetic heme versus apoprotein." Journal of Pharmacology and Experimental Therapeutics, 332(2), 493-501. URL:[Link]

• Blobaum, A. L., et al. (2005). "Inactivation of cytochromes P450 2B4 and 2B4 T302A by tert-butyl acetylenes: P450 active site architecture and reversibility." Chemical Research in Toxicology, 18(3), 453-461. URL:[Link]

Protocols & Analytical Methods

Advanced LC/MS Structural Determination of tert-Butyl 1-Methyl-2-Propynyl Ether Heme Adducts

Introduction & Mechanistic Background

Cytochrome P450 (CYP450) enzymes are highly susceptible to mechanism-based inactivation (MBI) by xenobiotics containing terminal alkynes. Compounds such as tert-butyl 1-methyl-2-propynyl ether (tBMP) act as suicide substrates. During the catalytic cycle, the alkyne moiety is oxidized by the CYP450 oxyferryl intermediate (Compound I) into a highly reactive ketene or oxirene species. This intermediate rapidly alkylates the internal pyrrole nitrogens of the heme prosthetic group, leading to irreversible enzyme inactivation and the formation of 1[1].

Understanding the exact structural nature of these adducts is critical for drug development, as MBI can lead to severe drug-drug interactions (DDIs) and hepatotoxicity. This application note details the robust LC/MS/MS methodology required to isolate, detect, and structurally elucidate tBMP-heme adducts, emphasizing the critical sample preparation steps and mass spectrometric parameters necessary for successful characterization[2].

Mechanism of tBMP bioactivation and N-alkylation of the CYP450 heme prosthetic group.

Mechanistic Causality and Analytical Challenges

The structural determination of tBMP-heme adducts presents unique analytical challenges. In native CYP450, the heme group (protoporphyrin IX containing Fe(III)) has a mass of 616 Da. Upon adduction by tBMP (exact mass 126.1 Da) and the addition of an oxygen atom from the catalytic cycle (16.0 Da), the native adducted heme is formed. However, during the necessary acidic extraction process, the adducted heme undergoes demetallation (loss of iron), resulting in an iron-depleted, N-alkylated porphyrin adduct[1].

Crucial Insight: The adduction of tBMP to CYP450 (e.g., CYP2B4) is partially reversible under physiological conditions. Stable adduct detection via ESI-LC-MS/MS strictly requires the 2 prior to organic extraction. This protonation step is essential for trapping the stable heme adduct and facilitating the release of the modified porphyrin from the apoprotein[2].

Experimental Protocols

Self-Validating System: To ensure the observed adducts are the result of catalytic MBI and not non-specific binding, the protocol must include two parallel control arms:

• Minus-NADPH Control: Omitting the regenerating system prevents Compound I formation. If the m/z 705 adduct is detected here, it indicates an artifactual or non-catalytic binding event.

• Minus-tBMP Control: Establishes the baseline m/z 616 native heme signal and ensures no background isobaric interferences exist at m/z 705.

Step 1: In Vitro CYP450 Inactivation

• Prepare a 1 mL reaction mixture containing 1-2 µM purified CYP450 (e.g., CYP2B4), 2-4 µM cytochrome P450 reductase (CPR), and 50 µg/mL dilauroyl-L-α-phosphatidylcholine (DLPC) in 50 mM potassium phosphate buffer (pH 7.4)[1].

• Add tBMP to a final concentration of 1 mM (using a 100 mM stock in methanol; keep organic solvent <1% v/v).

• Pre-incubate the mixture at 37°C for 3 minutes.

• Initiate the reaction by adding an NADPH-regenerating system (1 mM NADP+, 10 mM glucose-6-phosphate, and 2 U/mL glucose-6-phosphate dehydrogenase).

• Incubate at 37°C for 30 minutes to ensure maximal inactivation[1].

Step 2: Acidified Heme Extraction

• Quench the 1 mL reaction by adding 200 µL of glacial acetic acid or 0.1% trifluoroacetic acid (TFA) to achieve a pH < 3.0. Causality: Acidification protonates the adduct, preventing reversibility, and weakens the heme-apoprotein interactions[2].

• Add 2 mL of 2-butanone (methyl ethyl ketone) and vortex vigorously for 2 minutes to extract the porphyrins[3].

• Centrifuge at 10,000 × g for 10 minutes at 4°C to achieve phase separation. The apoprotein will precipitate at the interface.

• Carefully collect the upper organic layer (containing the native and modified hemes).

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitute the residue in 100 µL of initial HPLC mobile phase (e.g., 50% Acetonitrile / 50% Water with 0.1% Formic Acid) for LC/MS analysis.

Step 3: LC/MS/MS Analysis

• Chromatography: Inject 10 µL onto a reverse-phase C18 column (e.g., 2.1 × 100 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 10% B to 95% B over 15 minutes at a flow rate of 0.3 mL/min.

• Mass Spectrometry: Utilize a high-resolution Q-TOF or Orbitrap mass spectrometer operating in positive ESI mode.

  • Capillary Voltage: 3.5 kV.

  • Desolvation Temperature: 350°C.

  • Scan Range: m/z 400 - 1000.

• Targeted MS/MS: Perform Collision-Induced Dissociation (CID) on the precursor ions corresponding to the native heme (m/z 616) and the iron-depleted tBMP adduct (m/z 705) using a collision energy of 25-35 eV[1].

LC/MS/MS workflow for the isolation and structural determination of tBMP-heme adducts.

Data Presentation and Structural Elucidation

Upon LC/MS analysis, the loss of native heme (m/z 616) correlates directly with the appearance of the adducted species. Due to the loss of the central iron atom during extraction, the resulting tBMP adduct is detected as an iron-depleted protonated molecule [M+H]+ at m/z 705[1].

Table 1: Key Mass Spectrometric Features of tBMP-Heme Adducts

Analyte	Chemical State	Theoretical m/z [M+H]+	Observed m/z	Mass Shift (Δ Da)
Native Heme	Fe(III)-Protoporphyrin IX	616.2	616.2	N/A
Iron-Depleted Heme	Protoporphyrin IX	563.3	563.3	-52.9 (Loss of Fe + 3H)
tBMP Adduct	Iron-depleted N-alkylated	705.3	705.3	+142.0 (vs. Protoporphyrin IX)

Note: The mass shift of +142 Da corresponds exactly to the addition of one tBMP molecule (126 Da) and one oxygen atom (16 Da).

MS/MS Fragmentation Dynamics: Structural determination of which specific pyrrole ring (A, B, C, or D) is alkylated relies on the CID fragmentation pattern of the m/z 705 precursor. N-alkylated porphyrins characteristically fragment into dipyrrolic halves. The presence of specific adducted dipyrrolic fragment ions compared to unmodified dipyrrolic fragments allows researchers to pinpoint the alkylation site. For tBMP, proton NMR and MS/MS studies have historically indicated that1 of the CYP2B4 heme[1].

References

• Title: P450 active site architecture and reversibility: inactivation of cytochromes P450 2B4 and 2B4 T302A by tert-butyl acetylenes. Source: PubMed / NIH URL: [Link]

• Title: The mechanism-based inactivation of p450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the p450 heme. Source: PubMed / NIH URL: [Link]

• Title: tert-Butylphenylacetylene Is a Potent Mechanism-Based Inactivator of Cytochrome P450 2B4. Source: PubMed / NIH URL: [Link]

• Title: LC-MS/MS analysis of the native heme and modified heme and heme fragments from 3A5. Source: ResearchGate URL: [Link]

Sources

• 1. The mechanism-based inactivation of p450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the p450 heme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. P450 active site architecture and reversibility: inactivation of cytochromes P450 2B4 and 2B4 T302A by tert-butyl acetylenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

protocol for P450 enzyme inactivation by tert-butyl 1-methyl-2-propynyl ether

Application Note: Protocol for the Mechanism-Based Inactivation of Cytochrome P450 Enzymes by tert-Butyl 1-Methyl-2-Propynyl Ether (tBMP)

Executive Overview & Scope

The characterization of mechanism-based inactivators (MBIs) is a critical component of modern drug development, providing essential data on potential drug-drug interactions (DDIs) and mapping the active site topology of drug-metabolizing enzymes. tert-Butyl 1-methyl-2-propynyl ether (tBMP) is a well-documented suicide substrate that selectively inactivates mammalian Cytochrome P450 (CYP450) enzymes, primarily CYP2B4 and CYP2E1[1][2].

Unlike reversible competitive inhibitors, tBMP requires catalytic turnover to form a highly reactive intermediate that covalently modifies the enzyme. This application note provides a comprehensive, self-validating methodology for executing, quantifying, and structurally characterizing the inactivation of P450 enzymes by tBMP.

Mechanistic Causality & Experimental Rationale

To design a robust experiment, one must understand the causality governing the interaction between tBMP and the P450 active site.

• Requirement for Catalytic Activation: tBMP is inert in the absence of electron transfer. The addition of NADPH initiates the P450 catalytic cycle, reducing molecular oxygen to form an oxenoid-iron intermediate. This highly reactive species oxidizes the alkyne moiety of tBMP, triggering its conversion into a reactive intermediate[3].

• Target of Covalent Modification: The reactive tBMP intermediate primarily targets the P450 heme, resulting in N-alkylation on pyrrole rings A and D[1]. This yields an iron-depleted modified heme adduct with a mass shift of +89 Da (total mass of 705 Da, accounting for the tBMP molecule and one oxygen atom)[1][2].

• The Acidification Imperative (Self-Validation): A critical failure point in many LC-MS/MS workflows is the degradation of the adduct prior to detection. For enzymes like CYP2B4, the tBMP-modified heme requires protonation to maintain structural stability. Therefore, acidification of the sample prior to LC-MS/MS is strictly required ; failure to do so will result in the adduct reverting, leading to false-negative structural data[3].

• Dialysis for Mechanistic Validation: Because tBMP exhibits unique behavior depending on the isoform—causing completely irreversible inactivation in CYP2E1 but partially reversible inactivation in CYP2B4—overnight dialysis is a mandatory step to distinguish between covalent MBI and tight-binding reversible inhibition[2][3].

Mechanistic pathway of P450 heme N-alkylation by tBMP via an oxenoid-iron intermediate.

Quantitative Kinetic Parameters

The following table summarizes the validated kinetic parameters for tBMP-mediated inactivation across different P450 isoforms. Use these baseline values to calibrate your concentration gradients and time-course sampling.

Enzyme Target	KI​ (mM)	kinact​ (min −1 )	t1/2​ (min)	Adduct Mass (Da)	Reversibility Profile
CYP2E1	0.1	0.12	5.9	705	Completely Irreversible[2]
CYP2E1 T303A	1.0	0.07	10.2	705	Completely Irreversible[2]
CYP2B4	Time/Conc. Dependent	Time/Conc. Dependent	N/A	705	Partially Reversible[3]

Step-by-Step Experimental Protocol

This protocol establishes a self-validating system by running parallel tracking of enzymatic activity loss and native heme loss.

Phase 1: Reconstitution and Primary Inactivation

• Reconstitution: In a glass reaction vial, reconstitute the purified P450 enzyme (e.g., 0.5 µM CYP2B4 or CYP2E1) with NADPH-cytochrome P450 reductase (1.0 µM) and dilauroyl-L-alpha-phosphatidylcholine (DLPC, 30 µg/mL) in 50 mM potassium phosphate buffer (pH 7.4)[3]. Incubate at room temperature for 30 minutes to allow complex formation.

• Inactivator Addition: Add tBMP to the reconstituted system. For kinetic profiling ( KI​ and kinact​ determination), use a concentration gradient ranging from 0.05 mM to 2.0 mM.

• Initiation: Pre-incubate the mixture at 37°C for 3 minutes. Initiate the catalytic cycle by adding NADPH to a final concentration of 1.0 mM[1].

• Time-Course Sampling: At predetermined intervals (e.g., 0, 2, 5, 10, 15, and 20 minutes), withdraw aliquots for downstream activity and spectral assays.

Phase 2: Self-Validating Assays (Activity vs. Heme Loss)

• Residual Activity Assay: Transfer a 10 µL aliquot from the primary reaction into a secondary assay mixture containing a fluorescent probe substrate, such as 7-ethoxy-4-(trifluoromethyl)coumarin (7-EFC)[4]. Measure the O-deethylation activity to quantify the loss of catalytic function.

• Reduced CO Difference Spectrum: Take a parallel aliquot, reduce it with sodium dithionite, and gently bubble with carbon monoxide (CO) gas. Measure the absorbance difference between 450 nm and 490 nm. Insight: If the percentage of activity loss exceeds the percentage of CO spectrum loss, it strongly indicates secondary modifications to the apoprotein[1][3].

Phase 3: Reversibility and Structural Characterization

• Dialysis (Reversibility Check): To confirm mechanism-based inactivation, subject the inactivated samples to extensive overnight dialysis at 4°C against 100 volumes of 50 mM potassium phosphate buffer (pH 7.4) containing 20% glycerol. Re-assay the dialyzed samples for 7-EFC activity.

• Acidification (Critical Step): Prior to mass spectrometry, quench the reaction and stabilize the heme adducts by acidifying the sample with 1% formic acid or glacial acetic acid (pH < 3.0)[3].

• ESI-LC-MS/MS Analysis: Inject the acidified sample into an LC-MS/MS system. Monitor for the depletion of the native heme peak (m/z ~616 Da) and the appearance of the tBMP-modified heme adducts (m/z 705 Da)[1][2]. Analyze the fragmentation patterns to confirm N-alkylation on the pyrrole rings.

Workflow for P450 inactivation by tBMP and subsequent LC-MS/MS adduct characterization.

References

• The mechanism-based inactivation of p450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the p450 heme. Source: Archives of Biochemistry and Biophysics (via PubMed / NIH) URL:[Link]

• Mechanism-Based Inactivation of Cytochromes P450 2E1 and 2E1 T303A by tert-Butyl Acetylenes: Characterization of Reactive Intermediate Adducts to the Heme and Apoprotein. Source: Chemical Research in Toxicology (via ACS Publications) URL:[Link]

• P450 Active Site Architecture and Reversibility: Inactivation of Cytochromes P450 2B4 and 2B4 T302A by tert-Butyl Acetylenes. Source: Biochemistry (via ACS Publications) URL:[Link]

• Mechanism-based inactivation of cytochromes P450 2E1 and 2E1 T303A by tert-butyl acetylenes: characterization of reactive intermediate adducts to the heme and apoprotein. Source: Chemical Research in Toxicology (via PubMed / NIH) URL:[Link]

Sources

• 1. The mechanism-based inactivation of p450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the p450 heme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism-based inactivation of cytochromes P450 2E1 and 2E1 T303A by tert-butyl acetylenes: characterization of reactive intermediate adducts to the heme and apoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Mechanistic Context: tBMP and Cytochrome P450 Inactivation

Application Note: Advanced Proton NMR Spectroscopy for the Structural Elucidation of tBMP-Modified Hemes

Understanding the structural biology of drug metabolism often requires characterizing how xenobiotics interact with the heme prosthetic group of Cytochrome P450 (CYP450) enzymes. The compound tert-butyl 1-methyl-2-propynyl ether (tBMP) acts as a potent mechanism-based inactivator of several P450 isoforms, including CYP2B4, CYP2B1, and CYP2E1[1][2].

During the catalytic cycle, the P450 oxenoid-iron complex oxidizes the terminal alkyne of tBMP, generating a highly reactive ketocarbene intermediate[3]. Rather than dissociating, this intermediate covalently binds to the porphyrin ring nitrogens, resulting in N-alkylated heme adducts. Structural elucidation via LC/MS has shown that the resulting modified hemes exhibit an m/z of 705 Da, which corresponds to an iron-depleted porphyrin adducted with one tBMP molecule and one oxygen atom[1][4].

Mechanistic pathway of P450 inactivation by tBMP and subsequent preparation for NMR.

The Analytical Challenge: Causality in Experimental Design

To definitively prove the regiochemistry of the tBMP modification (i.e., which specific pyrrole ring is alkylated), researchers must rely on Proton Nuclear Magnetic Resonance (¹H-NMR) spectroscopy. However, running NMR on native or raw modified heme presents severe physical chemistry hurdles.

The Necessity of Demetallation: Native heme contains a paramagnetic iron center (Fe³⁺/Fe²⁺). The unpaired electrons of the iron atom cause drastic line broadening and extremely fast transverse relaxation ( T2​ ) in NMR spectroscopy. This paramagnetism completely obscures proton signals and quenches the through-space dipolar couplings required for Nuclear Overhauser Effect (NOE) measurements. Therefore, the iron center must be chemically removed (demetallation) to yield a stable, diamagnetic free-base green porphyrin[5]. Only in this diamagnetic state can high-resolution ¹H-NMR and 2D NOESY be utilized to map the spatial correlations between the tBMP protons and the meso protons (α, β, γ, δ) of the porphyrin ring.

The Role of Acidification: The inactivation of P450s by tBMP is uniquely characterized by partial reversibility. The initial inhibitory complex exhibits a broad absorption maximum at ~485 nm and can revert to active enzyme upon dialysis[3][6]. Stable N-alkylporphyrin adducts are only formed and retained if the protein sample is strictly acidified prior to extraction[3][6]. Acidification provides the necessary protons to stabilize the N-alkylated adduct, preventing its reversion and allowing for downstream isolation.

Step-by-Step Experimental Protocol

The following self-validating workflow ensures the capture, stabilization, and structural elucidation of tBMP-modified hemes.

Phase 1: In Vitro Incubation and Adduct Stabilization

• Reconstitution: Reconstitute purified CYP2B4 or CYP2E1 (1-2 nmol) with NADPH-cytochrome P450 reductase and lipid vesicles in a 100 mM potassium phosphate buffer (pH 7.4).

• Inactivation: Add tBMP to a final concentration of 1.0 mM. Initiate the reaction by adding 1 mM NADPH and incubate at 37°C for 30 minutes to ensure maximum mechanism-based inactivation[2].

• Acidification (Critical Step): Terminate the reaction and stabilize the heme adducts by adding glacial acetic acid (to a final concentration of 10% v/v). Failure to acidify will result in the loss of the adduct during extraction[6].

• Extraction: Extract the modified hemes using a 4:1 mixture of ethyl acetate and methyl ethyl ketone. Dry the organic layer under a gentle stream of nitrogen gas.

Phase 2: HPLC Isolation

• Resuspension: Resuspend the dried extract in HPLC mobile phase A (e.g., 40% acetonitrile, 60% water, 0.1% TFA).

• Chromatography: Inject onto a reverse-phase C18 column. Monitor absorbance using a diode array detector.

• Fraction Collection: Native heme typically elutes earlier with a Soret band at ~395 nm. Collect the tBMP-modified adduct fractions, which elute later and exhibit a distinct Soret band shift to 406–410 nm[5].

Phase 3: Chemical Demetallation

Note: N-alkylation significantly weakens the iron-pyrrole coordinate bonds, meaning some iron is lost during LC/MS[4]. However, formal demetallation ensures 100% conversion to the diamagnetic state.

• Iron Removal: Dissolve the purified adduct in 2 mL of glacial acetic acid. Add 100 µL of saturated aqueous iron(II) sulfate (FeSO₄) and 100 µL of concentrated HCl.

• Reaction: Stir under a nitrogen atmosphere in the dark for 30 minutes.

• Recovery: Neutralize carefully and extract the demetallated free-base porphyrin into chloroform. Wash with water, dry over anhydrous sodium sulfate, and evaporate to dryness.

Phase 4: Proton NMR Spectroscopy

• Sample Preparation: Dissolve the demetallated adduct in 500 µL of CDCl₃ or Pyridine-d₅.

• 1D ¹H-NMR: Acquire standard proton spectra at 500 MHz or 600 MHz. Identify the downfield meso protons (8.0–11.0 ppm) and the distinct upfield singlet of the tBMP tert-butyl group (~1.2 ppm).

• 2D NOESY/ROESY: Run a 2D NOESY experiment with a mixing time of 300–500 ms. Look for cross-peaks between the tBMP tert-butyl/propyl protons and specific meso protons. These spatial correlations definitively prove that tBMP alkylates pyrrole rings A and D[1][4].

Experimental workflow from in vitro P450 incubation to proton NMR spectroscopy.

Quantitative Data and Spectral Signatures

The table below summarizes the key analytical metrics used to validate the transition from native enzyme to the NMR-ready demetallated adduct.

Species State	Mass (m/z)	Soret Band (nm)	NMR Observability	Key Structural Features
Native Heme (Fe-bound)	616.3	~395	Poor (Paramagnetic)	Intact tetrapyrrole macrocycle
tBMP-Heme Adduct (Transient)	N/A	~485	Poor (Paramagnetic)	Reversible inhibitory complex[3]
tBMP-Heme Adduct (Stable, Fe-depleted)	705.0	406 - 410	Excellent (Diamagnetic)	N-alkylated on Pyrrole Rings A & D[1][5]

References

• The mechanism-based inactivation of p450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the p450 heme PubMed / NIH[Link]

• Mechanism-Based Inactivation of Human Cytochromes P450s: Experimental Characterization, Reactive Intermediates, and Clinical Implications ACS Publications[Link]

• Acetylenes: cytochrome P450 oxidation and mechanism-based enzyme inactivation PMC / NIH[Link]

• Mechanism-based inactivation of cytochromes P450 2E1 and 2E1 T303A by tert-butyl acetylenes: characterization of reactive intermediate adducts to the heme and apoprotein PubMed / NIH [Link]

• P450 active site architecture and reversibility: inactivation of cytochromes P450 2B4 and 2B4 T302A by tert-butyl acetylenes PubMed / NIH[Link]

• HPLC and LC-MS heme analyses of tBAinactivated P450 2E1 T303A ResearchGate[Link]

Sources

• 1. The mechanism-based inactivation of p450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the p450 heme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism-based inactivation of cytochromes P450 2E1 and 2E1 T303A by tert-butyl acetylenes: characterization of reactive intermediate adducts to the heme and apoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Acetylenes: cytochrome P450 oxidation and mechanism-based enzyme inactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. P450 active site architecture and reversibility: inactivation of cytochromes P450 2B4 and 2B4 T302A by tert-butyl acetylenes - PubMed [pubmed.ncbi.nlm.nih.gov]

Measuring NADPH-Dependent P450 Inactivation by tert-butyl 1-methyl-2-propynyl ether

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The irreversible inactivation of cytochrome P450 (P450) enzymes is a critical concern in drug development, as it can lead to significant drug-drug interactions (DDIs) and toxicity. tert-butyl 1-methyl-2-propynyl ether (tBMP) is an acetylenic compound known to be a mechanism-based inactivator of specific P450 isoforms, such as P450 2B4 and 2E1.[1][2] This application note provides a detailed guide for researchers to characterize the time-dependent inactivation of P450 enzymes by tBMP. It covers the underlying biochemical mechanisms, experimental design, and step-by-step protocols for both initial screening and definitive kinetic characterization.

Introduction: The Significance of P450 Inactivation

Cytochrome P450 enzymes are a superfamily of heme-containing monooxygenases responsible for the metabolism of a vast array of xenobiotics, including approximately 75% of all pharmaceutical drugs.[3] The inhibition of these enzymes can alter a drug's pharmacokinetic profile, leading to either reduced efficacy or, more dangerously, elevated plasma concentrations and adverse effects.

While reversible inhibition is a common and predictable interaction, mechanism-based inactivation (MBI), or suicide inhibition, presents a more complex and hazardous scenario.[4] In MBI, the P450 enzyme metabolizes a substrate into a reactive intermediate that covalently binds to the enzyme, leading to its irreversible inactivation.[5][6][7] Restoring enzymatic function requires the de novo synthesis of the P450 protein, making MBI a long-lasting effect that can have profound clinical implications.[8] Compounds with acetylenic functionalities, like tBMP, are a well-known class of mechanism-based inactivators.[4][9]

The Biochemical Mechanism of Inactivation by tBMP

The inactivation of P450 enzymes by tBMP is a catalytic process that requires the enzyme to be in its active state. The process is therefore dependent on the presence of NADPH, which is essential for the P450 catalytic cycle.[1][2]

The proposed mechanism involves the following key steps:

• Binding: tBMP binds to the active site of a susceptible P450 isoform.

• Oxidation: The P450 enzyme, utilizing NADPH and molecular oxygen, oxidizes the carbon-carbon triple bond of the propynyl group.

• Intermediate Formation: This oxidation is believed to generate a highly reactive ketene intermediate via a rearrangement mechanism.[10][11]

• Covalent Adduction: The electrophilic ketene intermediate then rapidly reacts with a nucleophile within the enzyme's active site. This can result in two primary outcomes:

  • Heme Alkylation: The intermediate covalently binds to one of the pyrrole nitrogens of the P450's prosthetic heme group.[1][2] This is often the dominant mechanism for acetylenic inactivators and leads to the loss of the characteristic P450 CO-difference spectrum.[1]

  • Apoprotein Adduction: The intermediate may also bind to a nucleophilic amino acid residue (e.g., cysteine, lysine) on the P450 protein itself.[12]

This covalent modification results in a catalytically inert enzyme. The entire process is termed "suicide inhibition" because the enzyme essentially brings about its own destruction by processing the inhibitor.

Caption: Mechanism of NADPH-dependent P450 inactivation by tBMP.

Experimental Strategy: A Two-Tiered Approach

A robust assessment of time-dependent inhibition involves a two-tiered approach. First, a screening assay is used to identify potential MBI activity. If positive, a second, more detailed experiment is performed to determine the kinetic constants of inactivation.

• Tier 1: IC₅₀ Shift Assay. This is a medium-throughput screen to differentiate between reversible and time-dependent inhibition.[13] By comparing the inhibitor's potency (IC₅₀) with and without a pre-incubation period in the presence of NADPH, one can quickly identify compounds that require metabolic activation to exert their full inhibitory effect.[8] A significant decrease in the IC₅₀ value after pre-incubation with NADPH is indicative of MBI.

• Tier 2: kinact and KI Determination. This definitive assay quantifies the potency of the inactivator. It determines the maximal rate of inactivation (kinact) and the concentration of the inactivator that produces half-maximal inactivation (KI). These parameters are crucial for predicting the clinical significance of the DDI.[4]

Protocol 1: IC₅₀ Shift Assay for Time-Dependent Inhibition

This protocol is designed to rapidly assess if tBMP acts as a time-dependent inhibitor for a specific P450 isoform.

Materials and Reagents

• P450 Source: Human Liver Microsomes (HLM) or recombinant P450 enzyme co-expressed with cytochrome P450 reductase.

• Inhibitor: tert-butyl 1-methyl-2-propynyl ether (tBMP), stock solution in Acetonitrile or DMSO.

• Cofactor: NADPH regenerating system (e.g., G6P, G6PDH, NADP⁺) or NADPH stock solution.

• Probe Substrate: A fluorescent or LC-MS/MS-analyzable substrate specific for the P450 isoform of interest (e.g., 7-ethoxy-4-(trifluoromethyl)coumarin (7-EFC) for P450 2E1[2]).

• Buffer: Potassium phosphate buffer (100 mM, pH 7.4).

• Quenching Solution: Acetonitrile with an internal standard for LC-MS/MS, or a suitable stop solution for fluorescence.

• Hardware: 96-well plates, multichannel pipettes, incubator (37°C), plate reader or LC-MS/MS system.

Step-by-Step Protocol

The experiment is set up in three parallel conditions:

• Condition A: 0-minute pre-incubation (+NADPH)

• Condition B: 30-minute pre-incubation (-NADPH)

• Condition C: 30-minute pre-incubation (+NADPH)

• Prepare Inhibitor Plate: Serially dilute the tBMP stock solution in buffer to create a range of concentrations (e.g., 8 concentrations from 0 to 100 µM).

• Prepare Master Mixes:

  • -NADPH Mix: Prepare a master mix of P450 enzyme in buffer.

  • +NADPH Mix: Prepare a master mix of P450 enzyme and the NADPH regenerating system in buffer.

• Pre-incubation:

  • Add the diluted tBMP solutions to three separate 96-well plates (A, B, C).

  • For Plate B (-NADPH): Add the -NADPH Master Mix.

  • For Plate C (+NADPH): Add the +NADPH Master Mix.

  • Incubate Plates B and C at 37°C for 30 minutes.

• Initiate Primary Reaction:

  • For Plate A (0-min): At the end of the 30-minute incubation, add the +NADPH Master Mix to Plate A. Immediately proceed to the next step.

  • For All Plates (A, B, C): Add the specific probe substrate to all wells to initiate the metabolic reaction. Incubate for a predetermined linear time (e.g., 10 minutes).

• Terminate Reaction: Stop the reaction by adding the quenching solution to all wells.

• Analysis: Analyze the plates for metabolite formation using a plate reader or LC-MS/MS.

• Data Processing: Calculate the percent inhibition for each tBMP concentration relative to the vehicle control (0 µM tBMP). Plot percent inhibition versus log[tBMP] and fit a four-parameter logistic curve to determine the IC₅₀ value for each condition.

Interpreting the Results

Condition	Pre-incubation Time	NADPH in Pre-incubation	Measures...
A	0 min	Yes	Reversible Inhibition
B	30 min	No	Reversible Inhibition
C	30 min	Yes	Reversible + Time-Dependent Inhibition

The key comparison is between Condition B and Condition C. A statistically significant ratio of IC₅₀ (Condition B) / IC₅₀ (Condition C) > 1.5-2.0 is a strong indicator of time-dependent inhibition.

Protocol 2: Determination of kinact and KI

This protocol provides a quantitative measure of the inactivation kinetics.

Sources

• 1. The mechanism-based inactivation of p450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the p450 heme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism-based inactivation of cytochromes P450 2E1 and 2E1 T303A by tert-butyl acetylenes: characterization of reactive intermediate adducts to the heme and apoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measurement of cytochrome P450 and NADPH–cytochrome P450 reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanism-based inhibition of cytochrome P450 3A4 by therapeutic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. diva-portal.org [diva-portal.org]
• 7. researchgate.net [researchgate.net]
• 8. enamine.net [enamine.net]
• 9. Acetylenes: cytochrome P450 oxidation and mechanism-based enzyme inactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Aryl acetylenes as mechanism-based inhibitors of cytochrome P450-dependent monooxygenase enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Time Dependent CYP Inhibition (IC50 Shift) | Cyprotex | Evotec [evotec.com]

Application Note &amp; Protocol: In Vitro Assessment of tert-Butyl 1-Methyl-2-Propynyl Ether for Cytochrome P450 Inhibition

Introduction

Cytochrome P450 (CYP) enzymes are a superfamily of heme-containing monooxygenases that play a central role in the metabolism of a vast array of xenobiotics, including approximately 75% of all marketed drugs.[1][2] Inhibition of these enzymes is a primary cause of clinically significant drug-drug interactions (DDIs), which can lead to altered drug efficacy or increased risk of toxicity.[3][4] Consequently, early in vitro evaluation of a new chemical entity's (NCE) potential to inhibit major CYP isoforms is a mandatory step in drug discovery and development, as recommended by regulatory agencies such as the U.S. Food and Drug Administration (FDA).[3][5][6]

This document provides a comprehensive guide and detailed protocols for assessing the inhibitory potential of tert-butyl 1-methyl-2-propynyl ether on major human CYP enzymes. The chemical structure of this compound features a propargyl ether group, a known structural alert for mechanism-based inhibition (MBI).[7][8] MBI, a form of time-dependent inhibition (TDI), occurs when a CYP enzyme metabolizes a compound into a reactive intermediate that covalently binds to and irreversibly inactivates the enzyme.[8][9][10] This type of inhibition is of particular clinical concern because the restoration of enzyme activity requires de novo protein synthesis, leading to a prolonged and potent interaction potential.[11][12]

Therefore, the experimental strategy outlined herein follows a tiered approach: first, determining direct, reversible inhibition (IC50) and then proceeding to characterize time-dependent inhibition to assess the potential for MBI.

Strategic Workflow for CYP Inhibition Assessment

A systematic, tiered approach is essential to efficiently characterize the DDI risk of a test compound. The workflow begins with a broad screening assay for reversible inhibition and progresses to more detailed mechanistic studies if significant inhibition is observed.

Caption: Tiered experimental workflow for assessing CYP inhibition potential.

Protocol 1: Reversible Inhibition (IC50 Determination)

This initial screen determines the concentration of the test compound required to inhibit 50% of the activity of a specific CYP isoform (IC50).[11][13] It is a rapid method to identify potential interactions.[14][15] We will use human liver microsomes (HLM), which contain a full complement of CYP enzymes and are considered the "gold standard" for in vitro DDI studies.[2]

Materials and Reagents

• Test System: Pooled Human Liver Microsomes (HLM)

• Test Compound: tert-butyl 1-methyl-2-propynyl ether (stock in DMSO)

• Buffer: 100 mM Potassium Phosphate Buffer, pH 7.4

• Cofactor: NADPH Regenerating System (e.g., Promega NADPH-Glo™ or equivalent solution containing NADP+, glucose-6-phosphate, and G6P dehydrogenase)

• Probe Substrates & Positive Controls: (See Table 1)

• Reaction Termination: Acetonitrile with an appropriate internal standard (e.g., deuterated metabolite)

• Hardware: 96-well plates, multichannel pipettes, incubator, plate centrifuge, LC-MS/MS system.

Table 1: Recommended Probe Substrates and Inhibitors for Major CYP Isoforms

CYP Isoform	Probe Substrate	Metabolite Measured	Positive Control Inhibitor
CYP1A2	Phenacetin	Acetaminophen	Furafylline or α-Naphthoflavone
CYP2C9	Diclofenac	4'-hydroxydiclofenac	Sulfaphenazole
CYP2D6	Dextromethorphan	Dextrorphan	Quinidine
CYP3A4	Midazolam	1'-hydroxymidazolam	Ketoconazole
CYP2C19	S-Mephenytoin	4'-hydroxy-S-mephenytoin	Ticlopidine

This list is based on FDA and EMA recommendations and common industry practice.[1][2][16]

Step-by-Step Protocol

• Prepare Master Mix: In a microfuge tube on ice, prepare a master mix containing potassium phosphate buffer and HLM (final concentration ~0.2-0.5 mg/mL).

• Aliquot Inhibitors: Prepare serial dilutions of the test compound and positive control inhibitor in a 96-well plate. Include a vehicle control (DMSO).

• Pre-incubation (Compound & Enzyme): Add the HLM master mix to the wells containing the inhibitors and vehicle. Mix and pre-incubate for 5 minutes at 37°C to allow the compound to reach the enzyme.

• Initiate Reaction: Add the probe substrate (at a concentration near its Km) and the NADPH regenerating system to all wells to start the metabolic reaction.

  • Scientist's Note: Using the substrate at its Km concentration makes the assay sensitive to competitive inhibitors.[13]

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 10-15 minutes). This time should be within the linear range of metabolite formation, which should be determined in preliminary experiments.

• Terminate Reaction: Stop the reaction by adding an equal volume of ice-cold acetonitrile containing the internal standard. This precipitates the microsomal proteins.

• Protein Precipitation: Centrifuge the plate at 4,000 rpm for 10 minutes at 4°C to pellet the precipitated protein.

• Sample Analysis: Transfer the supernatant to a new plate and analyze for metabolite formation using a validated LC-MS/MS method.

• Data Analysis: Calculate the percent of remaining enzyme activity at each inhibitor concentration relative to the vehicle control. Plot the % activity vs. log[inhibitor] and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Time-Dependent Inhibition (IC50 Shift Assay)

If the IC50 from Protocol 1 is sufficiently low (e.g., < 50 µM), the potential for TDI must be investigated. The IC50 shift assay is a robust screening method to detect TDI.[11][16] The protocol involves pre-incubating the test compound with HLM and NADPH before adding the probe substrate. If the compound is a mechanism-based inhibitor, this pre-incubation will lead to increased inactivation of the enzyme, resulting in a lower IC50 value (a "shift") compared to a condition without pre-incubation.[11]

Caption: Simplified mechanism of time-dependent inhibition by a reactive metabolite.

Step-by-Step Protocol

This protocol is run in parallel for two conditions: Condition A (-NADPH) and Condition B (+NADPH) .

• Prepare Reagents: Prepare HLM, buffer, and inhibitor dilutions as described in Protocol 1.

• Pre-incubation Phase:

  • In a 96-well plate, add HLM and the test compound dilutions.

  • For Condition B , add the NADPH regenerating system. For Condition A , add buffer instead of NADPH.

  • Incubate the plate at 37°C for a set time (e.g., 30 minutes).

  • Scientist's Note: The 30-minute pre-incubation allows for the time-dependent inactivation process to occur in the presence of NADPH. The -NADPH condition controls for direct inhibition and ensures any observed shift is metabolism-dependent.[17]

• Initiate Probe Reaction: After the pre-incubation, add a mixture of the probe substrate and NADPH to all wells. The probe substrate should be at a high concentration (~5-10x Km) to minimize competitive inhibition.

• Incubation: Incubate for a short period (e.g., 5-10 minutes) at 37°C.

• Termination & Analysis: Terminate the reaction and analyze the samples via LC-MS/MS as described in Protocol 1.

• Data Analysis: Calculate the IC50 values for both the -NADPH and +NADPH conditions. A significant shift (e.g., >1.5-fold decrease) in the IC50 value for the +NADPH condition compared to the -NADPH condition indicates TDI.[16]

Protocol 3: TDI Kinetic Characterization (k_inact and K_I)

A positive result in the IC50 shift assay warrants a full kinetic characterization to determine the maximal rate of inactivation (k_inact) and the concentration of inhibitor that gives half-maximal inactivation (K_I).[18][19] These parameters are crucial for predicting the in vivo significance of the DDI.[12][18]

Step-by-Step Protocol

• Experimental Setup: This assay uses multiple inhibitor concentrations and multiple pre-incubation time points.

• Primary Incubation (Inactivation):

  • Prepare multiple 96-well plates, one for each pre-incubation time point (e.g., 0, 5, 10, 15, 30 minutes).

  • Each plate will contain several concentrations of the test compound and a vehicle control.

  • Add HLM and the test compound to the wells.

  • Initiate the inactivation by adding the NADPH regenerating system.

  • Incubate each plate at 37°C for its designated pre-incubation time.

• Secondary Incubation (Probe Reaction):

  • At the end of each pre-incubation time, transfer an aliquot of the primary incubation mixture to a second 96-well plate containing the probe substrate (at high concentration, ~5-10x Km) and additional NADPH.

  • Incubate for a short, fixed time (e.g., 5 minutes) at 37°C.

• Termination & Analysis: Stop the reaction with acetonitrile and analyze via LC-MS/MS.

• Data Analysis:

  • For each inhibitor concentration, plot the natural log of the % remaining activity versus the pre-incubation time. The negative slope of this line is the observed rate of inactivation (k_obs).

  • Plot the calculated k_obs values against the inhibitor concentrations.

  • Fit this data to the Michaelis-Menten equation to determine the kinetic parameters k_inact (the Vmax of the plot) and K_I (the Km of the plot).

Table 2: Example Data Presentation for TDI Parameters

Compound	CYP Isoform	k_inact (min⁻¹)	K_I (µM)	Inactivation Efficiency (k_inact/K_I) (mL·min⁻¹·pmol⁻¹)
tert-Butyl 1-methyl-2-propynyl ether	CYP3A4	0.05	10	0.005
Verapamil (Control)	CYP3A4	0.08	15	0.0053

(Data are hypothetical for illustrative purposes)

Conclusion

The presence of a propargyl ether moiety in tert-butyl 1-methyl-2-propynyl ether constitutes a structural alert for mechanism-based CYP inhibition. The tiered experimental approach described in this document provides a robust framework for definitively assessing this risk. By first screening for reversible inhibition and then proceeding to detailed time-dependent studies (IC50 shift and k_inact/K_I determination), researchers can generate the critical data needed to predict the clinical DDI potential of this compound. These protocols, grounded in regulatory guidance and established scientific principles, ensure a thorough and reliable evaluation.

References

Sources

• 1. CYP Inhibition (IC50) | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 2. enamine.net [enamine.net]
• 3. fda.gov [fda.gov]
• 4. Cytochrome P450 Inhibition Assay Using Human Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
• 5. solvobiotech.com [solvobiotech.com]
• 6. Federal Register :: Clinical Drug Interaction Studies-Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions and In Vitro Drug Interaction Studies-Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions; Guidance for Industry; Availability [federalregister.gov]
• 7. Differential Inhibition of Cytochromes P450 3A4 and 3A5 by the Newly Synthesized Coumarin Derivatives 7-Coumarin Propargyl Ether and 7-(4-Trifluoromethyl)coumarin Propargyl Ether - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Clinical outcomes and management of mechanism-based inhibition of cytochrome P450 3A4 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanisms of CYP450 Inhibition: Understanding Drug-Drug Interactions Due to Mechanism-Based Inhibition in Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Targeted but Troubling: CYP450 Inhibition by Kinase and PARP Inhibitors and Its Clinical Implications [mdpi.com]
• 11. Reversible Inhibition vs. Time-dependent Inhibition: 4 Assays for In Vitro CYP Inhibition Evaluation - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. evotec.com [evotec.com]
• 13. In Vitro Evaluation of Reversible and Irreversible Cytochrome P450 Inhibition: Current Status on Methodologies and their Utility for Predicting Drug–Drug Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scispace.com [scispace.com]
• 15. researchgate.net [researchgate.net]
• 16. sci-hub.kr [sci-hub.kr]
• 17. xenotech.com [xenotech.com]
• 18. Time Dependent CYP Inhibition (kinact/KI) | Cyprotex | Evotec [evotec.com]
• 19. Automated assessment of time-dependent inhibition of human cytochrome P450 enzymes using liquid chromatography-tandem mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

using tert-butyl 1-methyl-2-propynyl ether as a specific CYP2B4 probe

Application Note: Utilizing tert-Butyl 1-Methyl-2-Propynyl Ether (tBMP) as a Specific CYP2B4 Active Site Probe

Executive Summary

Cytochrome P450 2B4 (CYP2B4) is a critical mammalian xenobiotic-metabolizing enzyme. Mapping the active site topology and catalytic mechanisms of P450s requires highly specific mechanism-based inactivators (MBIs)[1]. tert-Butyl 1-methyl-2-propynyl ether (tBMP) is a terminal alkyne that acts as a suicide substrate, selectively alkylating the heme prosthetic group of CYP2B4[2]. This application note provides a comprehensive, self-validating protocol for using tBMP to probe the CYP2B4 active site, specifically highlighting the role of the highly conserved Threonine 302 (Thr302) residue in proton delivery[2][3].

Mechanistic Rationale: The "Why" Behind tBMP

To design a robust experiment, one must understand the causality of the probe's action. Unlike reversible inhibitors, tBMP is a mechanism-based inactivator. It requires catalytic turnover by the target enzyme to become reactive[4].

When tBMP enters the CYP2B4 active site, the enzyme's oxenoid-iron complex (Compound I) oxidizes the terminal alkyne into a highly reactive ketene or oxirene intermediate[1]. Because the partition ratio is near zero, this intermediate does not escape the active site; instead, it immediately undergoes nucleophilic attack[5]. In wild-type (WT) CYP2B4, this results in the covalent alkylation of the heme, producing two distinct adducts with mass increases of 661 Da and 705 Da (corresponding to the iron-depleted heme plus the tBMP intermediate and one oxygen atom)[2][4].

Crucially, the stabilization of these covalent adducts relies on proton delivery mediated by Thr302, a highly conserved residue on the I-helix[2][3].

Mechanism-based inactivation of CYP2B4 by tBMP via reactive intermediate heme alkylation.

Experimental Causality & Design

A rigorous MBI protocol must be a self-validating system . To prove that tBMP is acting as a true MBI rather than a reversible competitive inhibitor, the experimental design must include:

• NADPH Dependency: Inactivation must only occur when electron transfer is active[4]. A minus-NADPH control is mandatory.

• Time and Concentration Dependency: The loss of enzyme activity must follow pseudo-first-order kinetics[4][6].

• Dialysis Validation: True covalent modification should not be reversed by extensive dialysis[2].

• Mutant Controls (T302A): Using a T302A mutant demonstrates the structural necessity of the I-helix. In T302A mutants, tBMP inactivation becomes partially reversible, and stable adduct detection via LC-MS requires artificial acidification, proving Thr302's role in proton delivery[2][7].

Quantitative Kinetic Parameters

The table below summarizes the kinetic parameters of tBMP and related acetylenes across relevant P450 isoforms to guide concentration ranges for your assays[2][4][5].

Cytochrome P450 Isoform	Mechanism-Based Inactivator	KI​	kinact​ ( min−1 )	Primary Adduct Target
CYP2B4 (WT)	tBPA	0.44 µM	0.12	Apoprotein (Thr302)
CYP2E1 (WT)	tBMP	0.10 mM	0.12	Heme (661 & 705 Da)
CYP2E1 (T303A)	tBMP	1.00 mM	0.07	Heme (Reversible)
CYP2B4 (T302A)	tBMP	N/A	N/A	Heme (Partially Reversible)

Note: CYP2E1 T303A is the structural homolog to CYP2B4 T302A[3][7].

Self-Validating Experimental Protocol

Phase 1: Reconstitution of the CYP2B4 System

Because purified CYP2B4 requires accessory proteins for electron transfer, the system must be reconstituted in vitro[1][5].

• Prepare Lipid Matrix: Suspend dilauroylphosphatidylcholine (DLPC) in 0.1 M potassium phosphate buffer (pH 7.4) at a concentration of 1 mg/mL. Sonicate until clear.

• Protein Assembly: Mix purified CYP2B4 (0.5 µM), NADPH-cytochrome P450 reductase (CPR) (1.0 µM), and cytochrome b5​ (0.5 µM) in the DLPC buffer[1].

• Incubation: Allow the mixture to incubate at room temperature for 30 minutes to ensure proper integration into the lipid micelles.

Phase 2: Mechanism-Based Inactivation Assay

• Pre-incubation: Aliquot the reconstituted system into reaction tubes. Add tBMP at varying concentrations (e.g., 0, 0.1, 0.5, 1.0, and 2.0 mM). Include a minus-NADPH control tube containing the highest concentration of tBMP[4].

• Initiation: Pre-warm the tubes to 37°C for 3 minutes. Initiate the catalytic turnover by adding 1 mM NADPH[5].

• Time-Course Sampling: At specific time intervals (0, 2, 4, 6, 8, and 10 minutes), remove a 10 µL aliquot from the primary reaction mixture.

• Residual Activity Measurement: Immediately dilute the aliquot 100-fold into a secondary assay mixture containing 1 mM NADPH and 100 µM 7-ethoxy-4-(trifluoromethyl)coumarin (7-EFC)[4]. Monitor the O-deethylation of 7-EFC fluorometrically to determine the remaining active CYP2B4.

Phase 3: LC-MS/MS Adduct Characterization

To confirm the structural nature of the inactivation, the modified heme must be isolated and analyzed[2][8].

• Reaction Termination: Stop the primary reaction by adding ice-cold analytical grade acetone (or by snap-freezing).

• Acidification (Critical for Mutants): If analyzing the T302A mutant, acidify the sample with 0.1% formic acid prior to injection. This mimics the proton delivery normally provided by Thr302, stabilizing the reversible adduct for detection[2].

• Extraction: Extract the heme using a standard ethyl acetate/glacial acetic acid method.

• Mass Spectrometry: Analyze the extract via ESI-LC-MS/MS. Look for the appearance of modified heme products with masses of 661 Da and 705 Da, which correspond to the iron-depleted heme conjugated to a tBMP intermediate and one oxygen atom[2][4].

Workflow for assessing CYP2B4 mechanism-based inactivation and adduct characterization.

Data Interpretation & Troubleshooting

• Activity Returns Post-Dialysis: If the WT enzyme regains activity after overnight dialysis at 4°C, the inactivation is not truly mechanism-based, or the covalent bond is highly unstable. However, partial reversibility is expected and diagnostic for the T302A mutant due to the lack of protonation[2].

• No Adducts Detected on LC-MS: Ensure that the T302A samples were properly acidified prior to LC-MS[2]. Without acidification, the tBMP-heme adduct will dissociate during ionization.

• Minus-NADPH Control Shows Inhibition: If the control lacking NADPH shows a significant drop in 7-EFC O-deethylation activity, tBMP is acting as a direct competitive inhibitor. Ensure the secondary assay dilution factor (e.g., 1:100) is sufficient to drop the tBMP concentration well below its Ki​ for competitive inhibition.

References

• Title: Mechanism-Based Inactivation of Cytochromes P450 2E1 and 2E1 T303A by tert-Butyl Acetylenes: Characterization of Reactive Intermediate Adducts to the Heme and Apoprotein. Source: Chemical Research in Toxicology (2002). URL: [Link]

• Title: Structural Analysis of Mammalian Cytochrome P450 2B4 Covalently Bound to the Mechanism-Based Inactivator tert-Butylphenylacetylene: Insight into Partial Enzymatic Activity. Source: Molecular Pharmacology (2009). URL: [Link]

• Title: tert-Butylphenylacetylene Is a Potent Mechanism-Based Inactivator of Cytochrome P450 2B4. Source: Journal of Pharmacology and Experimental Therapeutics (2009). URL: [Link]

• Title: The mechanism-based inactivation of P450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the P450 heme. Source: Archives of Biochemistry and Biophysics (2004). URL: [Link]

• Title: Targeting of the highly conserved threonine 302 residue of cytochromes P450 2B family during mechanism-based inactivation by aryl acetylenes. Source: Current Drug Metabolism (2011). URL: [Link]

Sources

• 1. Structural Analysis of Mammalian Cytochrome P450 2B4 Covalently Bound to the Mechanism-Based Inactivator tert-Butylphenylacetylene: Insight into Partial Enzymatic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. P450 active site architecture and reversibility: inactivation of cytochromes P450 2B4 and 2B4 T302A by tert-butyl acetylenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting of the highly conserved threonine 302 residue of cytochromes P450 2B family during mechanism-based inactivation by aryl acetylenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. tert-Butylphenylacetylene Is a Potent Mechanism-Based Inactivator of Cytochrome P450 2B4: Inhibition of Cytochrome P450 Catalysis by Steric Hindrance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

optimizing LC/MS/MS parameters tert-butyl 1-methyl-2-propynyl ether adduct detection

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex analytical challenges associated with detecting and quantifying tert-butyl 1-methyl-2-propynyl ether (tBMP) adducts using LC/MS/MS.

tBMP is a terminal alkyne and a well-characterized mechanism-based inactivator (MBI) of Cytochrome P450 enzymes (such as CYP2B1 and CYP2B4). Analyzing its adducts requires a deep understanding of gas-phase ion chemistry, mobile phase dynamics, and intermediate stabilization. This guide bypasses generic advice to focus on the mechanistic causality behind each experimental parameter.

Analytical Workflow: tBMP Adduct Profiling

The following diagram outlines the optimized pathway for generating, stabilizing, and detecting tBMP-modified adducts.

Workflow for the generation, stabilization, and LC/MS/MS detection of tBMP-modified heme adducts.

Troubleshooting & Optimization FAQs

Q: Why is my tBMP-heme adduct signal (m/z 705) absent or highly unstable during ESI-LC-MS/MS? A: This is the most common point of failure in alkyne-MBI assays and is rooted in the chemical stability of the adduct intermediate. When tBMP is oxidized by the P450 heme, it forms a reactive oxenoid-iron/acetylene intermediate. If the sample is analyzed under neutral or basic conditions, this intermediate is prone to dissociation during the electrospray ionization (ESI) process. The Fix: You must artificially supply protons to the system. Acidifying the inactivated samples prior to analysis is an absolute requirement for the formation and stabilization of the N-alkylated, iron-depleted heme adducts [2]. Ensure your final sample extract contains at least 0.1% Trifluoroacetic Acid (TFA) before injection.

Q: I am observing severe ion suppression when using 0.1% TFA in my mobile phase. How can I optimize LC/MS sensitivity while maintaining adduct stability? A: While TFA is excellent for stabilizing the tBMP-heme adduct in the sample vial, it is a strong ion-pairing agent. In the ESI source, TFA binds tightly to positively charged basic sites on your analytes, preventing them from carrying the charge into the gas phase, which drastically suppresses your MS signal. The Fix: Decouple your sample preparation from your chromatography. Acidify your sample vial with 0.1% TFA to lock the adduct into its stable form, but use 0.1% Formic Acid (FA) in your LC aqueous and organic mobile phases. Formic acid provides sufficient acidity for positive mode ESI without the severe ion-pairing suppression caused by TFA.

Q: How do I differentiate between tBMP adduction to the prosthetic heme, the apoprotein, or glutathione (GSH)? A: Terminal alkynes like tBMP can act as "promiscuous" electrophiles once activated, leading to multiple adduct types [3]. You must rely on specific mass shifts and MS/MS fragmentation patterns:

• Heme Adducts: Look for an [M+H]⁺ at m/z 705. This corresponds to the native heme (616 Da) + tBMP (126 Da) + Oxygen (16 Da) - Iron (56 Da) + Protons. The loss of iron is a hallmark of terminal alkyne N-alkylation of the porphyrin ring [1].

• GSH Conjugates: If you include GSH in your incubation to trap reactive intermediates, look for an [M+H]⁺ at m/z 450. MS/MS fragmentation will yield a characteristic neutral loss of 129 Da (pyroglutamic acid), confirming the GSH moiety [3].

• Apoprotein Adducts: These require intact protein MS or bottom-up proteomics. You will observe a mass shift of +142 Da (tBMP + Oxygen) on the intact CYP450 protein or specific active-site peptides.

Step-by-Step Methodology: tBMP Adduct Generation and Detection

To ensure self-validating and reproducible results, follow this validated protocol for trapping and detecting tBMP adducts.

Step 1: Reaction Initiation

• Reconstitute 50 pmol of purified CYP450 enzyme (e.g., CYP2B4) with NADPH-cytochrome P450 reductase in 100 mM potassium phosphate buffer (pH 7.4).

• Add tBMP to a final concentration of 1 mM.

• Pre-incubate at 37°C for 3 minutes, then initiate the reaction by adding 1 mM NADPH. Incubate for 15 minutes.

Step 2: Termination & Protein Extraction

• Quench the reaction by adding one volume of ice-cold acetonitrile (ACN). Causality: The organic solvent denatures the apoprotein, releasing the non-covalently bound prosthetic heme (both native and modified) into the solution.

• Centrifuge at 10,000 × g for 10 minutes at 4°C to pellet the precipitated apoprotein.

Step 3: Sample Acidification (Critical Step)

• Transfer the supernatant to a clean autosampler vial.

• Add Trifluoroacetic Acid (TFA) to achieve a final concentration of 0.1% (v/v). Causality: Protons force the oxenoid-iron complex to resolve into a stable N-alkylated porphyrin, preventing reversion during LC/MS.

Step 4: Chromatographic Separation

• Inject 10 µL of the acidified extract onto a C4 or C8 reverse-phase column (e.g., 50 × 2.1 mm, 1.7 µm). Note: C4/C8 stationary phases are preferred over C18 for porphyrins to prevent excessive retention and peak tailing.

• Run a gradient using Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid), ramping from 10% B to 90% B over 8 minutes.

Step 5: Mass Spectrometry Detection

• Operate the mass spectrometer in Positive Electrospray Ionization (ESI+) mode.

• Utilize Multiple Reaction Monitoring (MRM) or Product Ion Scanning based on the quantitative parameters below.

Quantitative Data Summary

Use the following table to set up your MS/MS acquisition methods. Collision energies (CE) are approximate and should be fine-tuned (± 5 eV) on your specific instrument.

Target Analyte	Precursor Ion [M+H]⁺ (m/z)	Key Product Ions (m/z)	Ionization Mode	Recommended CE (eV)
Native Heme	616.2	557.1, 498.1	ESI (+)	35
tBMP-Heme Adduct	705.3	581.2, 522.1	ESI (+)	40
tBMP-GSH Conjugate	450.2	321.1, 275.1	ESI (+)	25
tBMP-Apoprotein	Intact Mass + 142 Da	Sequence dependent	ESI (+)	N/A (Intact MS)

Note: Product ions for the tBMP-Heme adduct represent characteristic losses from the iron-depleted, N-alkylated porphyrin ring.

References

• The mechanism-based inactivation of p450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the p450 heme. nih.gov. [Link]

• P450 active site architecture and reversibility: inactivation of cytochromes P450 2B4 and 2B4 T302A by tert-butyl acetylenes. nih.gov.[Link]

• Mechanism-based inactivation of CYP2B1 and its F-helix mutant by two tert-butyl acetylenic compounds: covalent modification of prosthetic heme versus apoprotein. nih.gov.[Link]

Technical Support Center: Managing Cytochrome P450 Native Heme Loss During tBMP Incubation

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in troubleshooting mechanism-based inactivation (MBI) assays. A highly specific and recurring challenge in enzymology is the unintended destruction—or apparent loss—of the native heme Soret peak (450 nm) when incubating Cytochrome P450s (CYPs) with the suicide inhibitor tert-butyl 1-methyl-2-propynyl ether (tBMP).

This guide provides field-proven insights, causality-driven troubleshooting, and self-validating protocols to help you manage, prevent, or reverse tBMP-induced heme loss in your experiments.

The Causality of tBMP-Induced Heme Loss

To prevent or manage heme loss, we must first understand the exact chemical causality. tBMP is an alkyne-containing ether that acts as a potent mechanism-based inactivator for several CYPs, including CYP2E1, CYP2B4, and CYP2B1 .

The Catalytic Mechanism: The loss of the native heme signal is not a random degradation artifact; it is a direct consequence of the enzyme's own catalytic cycle. The CYP utilizes NADPH and cytochrome P450 reductase (CPR) to form an oxenoid-iron complex. This activated oxygen species oxidizes the alkyne moiety of tBMP into a highly reactive ketene/alkyne intermediate. This intermediate covalently N-alkylates the pyrrole rings (specifically rings A and D) of the prosthetic heme [[1]]([Link]). This converts the native heme into an iron-depleted adduct with an increased mass of 705 Da (heme + tBMP + one oxygen atom) .

The Proton Dependency: The stability of this heme adduct relies heavily on the active site's proton delivery network (e.g., Threonine 302 in CYP2B4 or Threonine 303 in CYP2E1). If protonation is disrupted—either by manipulating the pH or utilizing active-site mutants—the heme modification becomes highly unstable and reversible .

Troubleshooting Guides & FAQs

Q1: I want to study the apoprotein interactions of tBMP without destroying the native heme. How can I prevent heme loss during incubation? A: Heme alkylation by tBMP is strictly dependent on catalytic turnover. To prevent heme loss while studying initial binding kinetics or apoprotein structural changes, you must omit NADPH from your incubation mixture. Without electron transfer from NADPH, the oxenoid-iron complex cannot form, and the reactive intermediate is never generated . Alternatively, you can use active-site mutants (e.g., CYP2B4 T302A) where the proton delivery network is compromised, preventing the stabilization of the heme adduct .

Q2: My CO-difference assay shows complete loss of the 450 nm peak after tBMP incubation. Is the enzyme permanently destroyed, or can I recover the native heme? A: It depends on the specific CYP isoform and the buffer pH. While wild-type CYP2B1 suffers largely irreversible heme alkylation, studies have shown that tBMP-inactivated CYP2B4 and CYP2E1 (especially the T303A mutant) form unstable adducts at neutral pH . You can recover the native heme by subjecting the inactivated sample to extensive dialysis against a neutral pH buffer (see Protocol 2 below). Dialysis removes the reversible intermediate, fully restoring the native 450 nm CO-binding spectrum.

Q3: I am trying to confirm the mechanism by detecting the 705 Da tBMP-heme adduct via LC-MS, but my spectra only show native heme. Why is the adduct disappearing during analysis? A: The tBMP-heme adduct requires protons to form a stable, irreversible complex. At neutral pH, the adduct can spontaneously reverse during LC-MS sample preparation. To successfully capture the adduct, you must acidify the inactivated sample (dropping the pH < 4) prior to ESI-LC-MS/MS analysis . This protonation locks the N-alkylated heme in its stable 705 Da form.

Quantitative Data Summary

The following table summarizes the kinetic parameters and adduct characteristics of tBMP across different CYP isoforms.

Enzyme Variant	Inactivator	KI​ (mM)	kinact​ (min −1 )	Adduct Mass (Da)	Reversibility via Dialysis
CYP2E1 (WT)	tBMP	0.1	0.12	705	Low / Partial
CYP2E1 T303A	tBMP	1.0	0.07	705	Complete
CYP2B4 (WT)	tBMP	N/A	N/A	705	Partial
CYP2B4 T302A	tBMP	N/A	N/A	705	Partial / High

Data synthesized from established MBI kinetic studies [[2]]([Link]) .

Self-Validating Experimental Protocols

To ensure scientific trustworthiness, every protocol below is designed as a self-validating system . Internal controls are built directly into the workflow to confirm that the observed heme loss (or recovery) is mechanistically driven and not an artifact of solvent toxicity or protein denaturation.

Protocol 1: Controlled tBMP Incubation & CO-Difference Assay

• Preparation: Reconstitute 1 nmol of purified CYP with 2 nmol of CPR and lipid vesicles in 50 mM potassium phosphate buffer (pH 7.4).

• Inhibitor Addition: Add tBMP to a final concentration of 1.0 mM.

• Self-Validation Checkpoint (Bifurcation): Split the mixture into two tubes. To Tube A, add 1 mM NADPH (+NADPH). To Tube B, add an equivalent volume of buffer (-NADPH). Logic: If heme loss occurs in Tube B, it is due to non-specific solvent degradation, not MBI.

• Incubation: Incubate both tubes at 37°C for 15 minutes.

• Measurement: Gently bubble both samples with carbon monoxide (CO) for 30 seconds, reduce with a few grains of sodium dithionite, and scan the absorbance from 400 to 500 nm. Calculate the remaining native heme based on the 450 nm peak.

Protocol 2: Dialysis-Mediated Recovery of Native Heme

• Preparation: Take the +NADPH inactivated sample from Protocol 1 that exhibits complete loss of the 450 nm peak.

• Dialysis: Transfer the sample into a dialysis cassette (10 kDa MWCO). Dialyze against 1 Liter of 50 mM potassium phosphate buffer (pH 7.4) containing 20% glycerol and 0.1 mM EDTA at 4°C. Change the buffer twice over 24 hours.

• Self-Validation Checkpoint: Dialyze the -NADPH control tube alongside the +NADPH tube. Logic: Comparing the recovered peak height of the +NADPH sample to the dialyzed -NADPH sample accounts for any baseline protein denaturation that naturally occurred during the 24h dialysis.

• Verification: Re-measure the CO-difference spectrum. The reappearance of the 450 nm peak confirms the adduct was reversible.

Protocol 3: Acidification for Stable Adduct LC-MS Detection

• Preparation: Incubate the CYP with tBMP and NADPH as described in Protocol 1.

• Self-Validation Checkpoint (Bifurcation): Split the inactivated sample. Leave one half at neutral pH (pH 7.4).

• Acidification: To the second half, add glacial acetic acid dropwise until the pH drops below 4.0. Logic: The neutral pH sample should show significantly reduced or absent m/z 705 peaks during MS, proving the strict proton-dependency of the adduct stabilization.

• Extraction & Analysis: Extract both samples with ethyl acetate, dry under nitrogen, reconstitute in mobile phase, and analyze via ESI-LC-MS/MS for the m/z 705 adduct .

Pathway Visualization

Workflow of tBMP-induced heme modification and reversibility via dialysis.

Sources

• 1. The mechanism-based inactivation of p450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the p450 heme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solubilization &amp; Assay Optimization for tert-Butyl 1-Methyl-2-Propynyl Ether

Welcome to the Application Scientist Support Portal. This guide provides mechanistic troubleshooting, validated protocols, and FAQs for researchers working with tert-butyl 1-methyl-2-propynyl ether (tBMP). tBMP is a highly lipophilic, alkyne-containing ether widely utilized as a mechanism-based inactivator of cytochrome P450 enzymes, specifically CYP2B4 and CYP2E1[1][2]. Due to its volatile and hydrophobic nature, tBMP presents significant kinetic solubility challenges when introduced into standard aqueous in vitro assay buffers[3].

Mechanistic Overview: The Solvation Challenge

tBMP ( C8​H14​O ) consists of a bulky, hydrophobic tert-butyl group paired with a reactive alkyne moiety[4]. In in vitro drug metabolism and pharmacokinetics (DMPK) assays, compounds must remain molecularly dispersed to successfully enter the enzyme's active site and undergo oxidation[3].

When tBMP is introduced into an aqueous buffer (e.g., 100 mM potassium phosphate) from a concentrated DMSO stock, it frequently undergoes kinetic precipitation [5]. The sudden solvent shift strips the organic solvation shell from tBMP before it can establish thermodynamic equilibrium in water. This leads to micro-crystal formation, assay turbidity, and artificially low enzyme inactivation rates[3].

Fig 1. Mechanism of CYP450 inactivation by tBMP requiring molecular dispersion for oxidation.

Diagnostic FAQs & Troubleshooting

Q1: My tBMP precipitates immediately upon addition to the CYP2B4 assay buffer. How can I prevent this without altering the buffer pH? A1: This is classic kinetic precipitation[5]. To resolve this, you must alter the solvation environment before the compound hits the aqueous phase. Causality: The sudden drop in DMSO concentration forces the lipophilic ether out of solution. Solution: Utilize a host-guest complexation strategy using Hydroxypropyl- β -Cyclodextrin (HP- β -CD). The hydrophobic cavity of HP- β -CD encapsulates the lipophilic tert-butyl/alkyne structure, while its hydrophilic exterior maintains aqueous solubility[6][].

Q2: What is the maximum DMSO concentration I can use to keep tBMP soluble in a P450 assay? A2: While increasing DMSO improves tBMP solubility, cytochrome P450 enzymes are highly sensitive to organic solvents. DMSO concentrations exceeding 0.5% to 1.0% (v/v) can act as competitive inhibitors or denature the CYP heme protein[5]. Rule of Thumb: Cap your final DMSO concentration at 0.5%[5]. If tBMP still precipitates at your target concentration under 0.5% DMSO, you must pivot to cyclodextrin complexation[].

Q3: How do I verify that my tBMP is actually in solution and not just forming invisible nano-suspensions? A3: Visual inspection is insufficient. You must use Nephelometry (light scattering) or a direct UV kinetic solubility assay[3]. Self-Validating Step: Always run a serial dilution of your tBMP stock in the exact assay buffer (minus the enzyme) through a microplate nephelometer[3]. A sharp spike in the scattering index indicates the exact concentration at which nano-precipitation begins.

Fig 2. Workflow for diagnosing and resolving kinetic precipitation of tBMP in aqueous assays.

Validated Experimental Protocols

Protocol: Preparation of tBMP / HP- β -CD Inclusion Complexes

Purpose: To achieve >1 mM working concentrations of tBMP in aqueous buffers without exceeding the 0.5% DMSO toxicity threshold[][8].

Step 1: Reagent Preparation

• Prepare a 20% (w/v) solution of HP- β -CD in 100 mM Potassium Phosphate buffer (pH 7.4). Filter through a 0.22 μ m PES membrane.

• Prepare a 200 mM stock of tBMP in 100% anhydrous DMSO. Note: tBMP is highly volatile; keep vials tightly capped and work on ice.

Step 2: Complexation (Co-solvent Dropwise Method)

• Causality: Direct addition of tBMP to water fails due to immediate hydrophobic collapse. Adding it slowly to a high-concentration cyclodextrin solution allows the ether to immediately partition into the hydrophobic CD cavities[5][9].

• Place 990 μ L of the 20% HP- β -CD solution on a magnetic stirrer (800 rpm) at room temperature.

• Slowly inject 10 μ L of the 200 mM tBMP DMSO stock directly into the vortex.

• Incubate with continuous stirring for 2 hours in a sealed vial to ensure thermodynamic equilibrium of the inclusion complex[5].

Step 3: Self-Validation (The Centrifugation Check)

• Centrifuge the mixture at 14,000 x g for 15 minutes to pellet any uncomplexed, precipitated tBMP.

• Carefully aspirate the supernatant. Analyze the supernatant via LC-MS/MS or UV-Vis to confirm the final concentration of dissolved tBMP.

• Result: The resulting solution contains up to 2 mM tBMP in 1% DMSO / 20% HP- β -CD. When diluted 10-fold into your final CYP assay, you achieve a robust 200 μ M tBMP concentration with only 0.1% DMSO and 2% HP- β -CD—well within safe parameters for in vitro enzyme kinetics.

Quantitative Data: Solubilization Strategies

The following table summarizes the expected outcomes of various solubilization strategies for lipophilic ethers like tBMP in standard in vitro CYP assays (pH 7.4 buffer, 37°C).

Solubilization Strategy	Max Aqueous Conc. Achieved	CYP Enzyme Compatibility	Risk of Kinetic Precipitation
0.1% DMSO (Standard)	< 10 μ M	Excellent	High
2.0% DMSO (Co-solvent)	~ 50 μ M	Poor (Inhibits CYP)	Moderate
0.1% DMSO + 2% Tween-80	~ 100 μ M	Poor (Surfactant toxicity)	Low
0.1% DMSO + 5% HP- β -CD	> 500 μ M	Excellent	Very Low

Table 1: Comparative efficacy of solubilization matrices for lipophilic alkynes. HP- β -CD provides the optimal balance of solubility enhancement and biological inertness[][9].

References

• improving (-)-Anomalin solubility for in vitro assays - Benchchem. 5

• The mechanism-based inactivation of p450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the p450 heme - PubMed. 1

• Oleanolic Acid Complexation with Cyclodextrins Improves Its Cell Bio-Availability and Biological Activities for Cell Migration - MDPI. 6

• tert-Butyl 1-methyl-2-propynyl ether - CHEMICAL POINT. 4

• Novel Reversible Inactivation of Cytochrome P450 2E1 T303A by tert-Butyl Acetylene - ResearchGate. 2

• Cyclodextrin Solutions for API Solubility Boost - BOC Sciences.

• Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability - SciSpace. 8

• Significantly improving the solubility and anti-inflammatory activity of fenofibric acid with native and methyl-substituted beta-cyclodextrins via complexation - PMC. 9

• In vitro solubility assays in drug discovery - PubMed. 3

Sources

• 1. The mechanism-based inactivation of p450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the p450 heme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemicalpoint.eu [chemicalpoint.eu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Oleanolic Acid Complexation with Cyclodextrins Improves Its Cell Bio-Availability and Biological Activities for Cell Migration [mdpi.com]
• 8. scispace.com [scispace.com]
• 9. Significantly improving the solubility and anti-inflammatory activity of fenofibric acid with native and methyl-substituted beta-cyclodextrins via complexation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: tert-Butyl 1-methyl-2-propynyl ether (tBMP) Handling &amp; Assay Troubleshooting

Welcome to the tBMP Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals utilizing tert-butyl 1-methyl-2-propynyl ether (tBMP) in cytochrome P450 (CYP450) metabolism studies. Due to its dual nature as a highly flammable alkyne ether and a potent mechanism-based enzyme inactivator, handling tBMP requires strict adherence to both physicochemical safety protocols and precise kinetic assay methodologies.

Section 1: Physicochemical & Safety Profile

Before utilizing tBMP in any assay, verify your laboratory's compliance with the compound's quantitative safety thresholds.

Table 1: Quantitative Data & Safety Specifications for tBMP

Property / Parameter	Specification
Chemical Name	tert-Butyl 1-methyl-2-propynyl ether (tBMP)
CAS Number	26826-40-4
Molecular Formula	C8H14O
Molecular Weight	126.20 g/mol
Hazard Classification	Danger; Highly Flammable Liquid and Vapor (H225)
Key Precautionary Codes	P210, P233, P240, P241, P242, P243, P280
Storage Requirements	2-8°C, inert atmosphere (Argon/N2), tightly sealed
Target Enzymes	CYP2B4, CYP2E1
Adduct Mass Shift	+ m/z 705 Da (Iron-depleted modified heme)

Data sourced from authoritative chemical safety indices (1)[1] and (2)[2].

Section 2: Flammability, Safety & Handling FAQs

Handling tBMP requires mitigating risks associated with its volatility and ether-specific degradation pathways.

Workflow for the safe handling, storage, and dispensing of highly flammable tBMP.

Q: Why is tBMP classified as a severe fire hazard (H225), and what specific precautions are required during transfer? A: tBMP is a highly volatile alkyne ether. Its vapors are heavier than air and can travel significant distances to ignition sources, leading to flashback. The H225 classification mandates strict adherence to P240 (Ground and bond container and receiving equipment) and P243 (Take precautionary measures against static discharge) (1)[1]. Causality: The flow of non-conductive organic liquids generates static electricity. Without proper grounding, a static spark can easily ignite the low-flash-point vapor-air mixture. Always use conductive tubing and work within a certified, spark-free fume hood.

Q: As an ether, does tBMP pose a risk for peroxide formation during long-term storage? A: Yes. Like most aliphatic ethers, the oxygen atom in tBMP facilitates the formation of organic hydroperoxides upon prolonged exposure to oxygen and light. Causality: Auto-oxidation occurs via a free-radical mechanism at the alpha-carbon adjacent to the ether oxygen, forming explosive peroxides over time. Protocol: Store tBMP in dark, airtight containers under an inert atmosphere (Argon or N2) at 2–8°C. Test for peroxides using KI-starch indicator strips every 3 months. If peroxide levels exceed 10 ppm, the solvent must be safely quenched or disposed of through institutional hazardous waste channels.

Q: During CYP2B4 inactivation assays, my tBMP stock seems to lose efficacy. What handling errors cause this? A: This is typically caused by volatilization due to improper solvent sealing. tBMP is highly volatile; repeated opening of the stock vial allows the active compound to evaporate out of the solvent. Causality: Mechanism-based inactivation is strictly concentration-dependent. A drop in tBMP molarity will artificially lower the observed inactivation rate ( kinact​ ) and skew the KI​ values. Solution: Prepare single-use aliquots in gas-tight vials with PTFE-lined septa to maintain absolute concentration integrity.

Section 3: Experimental Workflow: Mechanism-Based Inactivation of CYP450

tBMP acts as a mechanism-based inactivator of CYP2B4 and CYP2E1. The alkyne moiety is oxidized by the enzyme into a reactive intermediate, which then covalently binds to the heme, causing irreversible inactivation (3)[3].

Mechanistic pathway of CYP450 inactivation by tBMP via reactive intermediate adduction.

Self-Validating Protocol: CYP2B4 Inactivation Assay

This protocol is designed to not only measure activity loss but to structurally validate the mechanism of inactivation.

Step 1: Reconstitution of the Enzyme System Reconstitute purified CYP2B4 (or CYP2E1) with NADPH-cytochrome P450 reductase and dilauroylphosphatidylcholine (DLPC) in 50 mM potassium phosphate buffer (pH 7.4). Step 2: Pre-incubation Aliquot the reconstituted system into reaction vials. Add tBMP at varying concentrations (e.g., 0 to 100 µM). Keep the organic solvent (e.g., methanol) concentration below 1% (v/v) to prevent solvent-induced enzyme denaturation. Pre-incubate at 30°C for 3 minutes. Step 3: Initiation Initiate the inactivation reaction by adding 1 mM NADPH. Causality: tBMP requires NADPH-dependent enzymatic oxidation to form the reactive carbene/ketene intermediate that covalently modifies the heme (4)[4]. Without NADPH, no reactive intermediate is generated. Step 4: Primary Aliquot Transfer At predetermined time intervals (e.g., 0, 2, 4, 6, 8, 10 min), remove a 10 µL aliquot from the primary inactivation mixture. Step 5: Residual Activity Measurement Transfer the aliquot into a secondary assay mixture containing a saturating concentration of a probe substrate (e.g., 7-ethoxy-4-(trifluoromethyl)coumarin) and NADPH. Measure the formation of the fluorescent metabolite to determine residual enzyme activity. Step 6: Structural Validation via LC/MS (Critical Step) To verify that the loss of activity is due to true mechanism-based inactivation rather than reversible inhibition, extract the heme and analyze via LC/MS/MS. Validation Criterion: You must observe the appearance of modified hemes with an m/z value of 705 Da. This confirms the covalent N-alkylation of tBMP to pyrrole rings A and D of the iron-depleted heme (3)[3].

Section 4: Troubleshooting Assay Discrepancies

Q: Why am I observing reversible inhibition instead of time-dependent mechanism-based inactivation? A: This is almost always due to incomplete oxidation or a failure in the NADPH regenerating system. Causality: tBMP is a suicide substrate. It must be turned over by the CYP450 active site to become reactive. If the NADPH system is depleted or inactive, tBMP will sit in the active site and act merely as a competitive, reversible inhibitor. Ensure your NADPH or regenerating system (G6P/G6PDH) is freshly prepared and fully functional.

Q: I see a loss of enzyme activity, but LC/MS does not show the m/z 705 Da adduct. What went wrong? A: If activity is lost but the specific m/z 705 Da adduct is missing, the reactive intermediate may be covalently binding to the apoprotein rather than the heme, or the heme adduct is unstable under your specific extraction conditions. Causality: While tBMP primarily forms N-alkylated heme adducts in CYP2B4 and CYP2E1, alternative pathways (like ketene formation) can lead to nucleophilic attack by active-site amino acid residues (e.g., Threonine or Serine) (4)[4]. Adjust your mass spectrometry parameters to scan for modified apoprotein fragments alongside modified heme.

References

• Source: PubMed (nih.gov)
• Source: aboundchem.
• Source: PMC (nih.gov)
• Source: chemicalbook.

Sources

• 1. aboundchem.com [aboundchem.com]
• 2. TERT-BUTYL 1-METHYL-2-PROPYNYL ETHER 9& | 26826-40-4 [chemicalbook.com]
• 3. The mechanism-based inactivation of p450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the p450 heme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Acetylenes: cytochrome P450 oxidation and mechanism-based enzyme inactivation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing NADPH for tBMP Mechanism-Based Inactivation

Welcome to the Technical Support Center for Cytochrome P450 (CYP) Mechanism-Based Inactivation (MBI) assays. This guide is specifically engineered for researchers and drug development professionals investigating the inactivation of CYP2E1 and CYP2B4 by the acetylenic compound tBMP (tert-butyl 1-methyl-2-propynyl ether).

Because MBI is a catalysis-dependent process (suicide inhibition), the precise optimization of the electron donor, NADPH , is the most critical variable in your assay. Below, you will find the mechanistic rationale, troubleshooting FAQs, self-validating protocols, and benchmark kinetic data to ensure your assays yield highly accurate KI​ and kinact​ parameters.

The Mechanistic Role of NADPH in tBMP Inactivation

Mechanism-based inactivation by acetylenic compounds like tBMP requires the target enzyme to actively process the inhibitor as a substrate[1]. For CYP450s, this means electrons must be continuously transferred from NADPH, via Cytochrome P450 Oxidoreductase (POR), to the heme iron to activate molecular oxygen[2].

During this catalytic turnover, tBMP is oxidized into a highly reactive ketene or carbene intermediate. Instead of being released as a stable metabolite, this intermediate covalently alkylates the prosthetic heme (forming N-alkylporphyrin adducts), resulting in irreversible enzyme inactivation[1][3]. If NADPH concentrations are sub-optimal, electron transfer becomes the rate-limiting step, artificially depressing the observed maximal rate of inactivation ( kinact​ ) and skewing the inhibitor binding affinity ( KI​ )[4][5].

Figure 1: Electron transfer pathway and mechanism-based inactivation of CYP450 by tBMP.

Troubleshooting & FAQs

Q: Why is my tBMP inactivation curve linear rather than showing exponential decay? A: Non-linear (biphasic or plateauing) inactivation curves almost always indicate NADPH depletion during the primary incubation. If your primary incubation exceeds 10–15 minutes, the background oxidase activity of enzymes like CYP2E1 can rapidly consume a single bolus of NADPH. Causality & Solution: Switch from a direct NADPH addition to an NADPH regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) to maintain a steady-state electron flow without causing initial concentration spikes.

Q: I observe a rapid loss of CYP2E1 activity in my vehicle control (no tBMP) when NADPH is added. How can I prevent this? A: This is a classic symptom of enzyme uncoupling. CYP2E1 is notoriously prone to uncoupling, where electrons from NADPH are diverted directly to oxygen without substrate oxidation, generating reactive oxygen species (ROS) such as superoxide and hydrogen peroxide. These ROS cause non-specific oxidative damage to the heme, mimicking MBI. Causality & Solution: You are likely using too much NADPH. High concentrations (>2.0 mM) exacerbate uncoupling. Optimize your NADPH concentration (typically 1.0 mM) and ensure your protocol is self-validating by always running a minus-tBMP control to establish the baseline stability of the enzyme[4].

Q: How do I find the exact optimal NADPH concentration for my specific recombinant system? A: Before running a full MBI assay, perform an NADPH titration (0.1 mM to 5.0 mM) in the absence of tBMP (vehicle only). The optimal concentration is the highest dose that maintains >95% enzyme viability over your maximum planned primary incubation time (e.g., 15 minutes).

Q: Can I just pre-mix NADPH, tBMP, and the enzyme all at once to save time? A: No. You must pre-incubate the enzyme, lipid, POR, and tBMP for 3–5 minutes at 37°C before adding NADPH. This allows the highly hydrophobic tBMP to reach binding equilibrium within the active site. Adding NADPH initiates the reaction; if binding equilibrium hasn't been reached, the initial rate of inactivation will be artificially slow, leading to an underestimation of kinact​ .

Q: Is tBMP inactivation fully irreversible? A: While tBMP typically forms covalent N-alkylporphyrin adducts, studies on the CYP2E1 T303A mutant have shown that acetylenic inactivators can sometimes form reversible carbene-iron complexes that can be partially recovered via dialysis[1][4]. Therefore, your secondary assay dilution ratio must be high enough (e.g., 1:50) to prevent reversible competitive inhibition from masquerading as irreversible MBI.

Standardized Experimental Protocol: Self-Validating Two-Step Dilution Assay

To guarantee trustworthiness, this protocol is designed as a self-validating system . Every run must include a [-NADPH] control to prove that inactivation strictly requires catalysis, and a [-tBMP] vehicle control to account for baseline ROS-mediated degradation.

Step 1: Primary Incubation Setup

• Reconstitute purified CYP2E1 (e.g., 100 nM) with POR (200 nM) and dilauroylphosphatidylcholine (DLPC) in 50 mM potassium phosphate buffer (pH 7.4).

• Aliquot the mixture into reaction tubes containing varying concentrations of tBMP (e.g., 0, 33, 67, 167, 333, and 667 µM)[4].

• Pre-incubate the tubes in a water bath at 37°C for 5 minutes to establish binding equilibrium.

Step 2: Initiation with Optimized NADPH

• Prepare a fresh stock of 10 mM NADPH in cold buffer.

• Initiate the primary reaction by adding NADPH to a final optimized concentration of 1.0 mM (or your empirically determined optimal concentration). Start the timer immediately.

Step 3: Time-Course Sampling & Dilution

• At specific time intervals (e.g., 0, 2, 4, 6, 8, and 10 minutes), remove a 10 µL aliquot from the primary incubation.

• Immediately dilute the aliquot 1:50 into a secondary incubation tube (490 µL) pre-warmed to 37°C. Critical Note: The secondary tube must contain a saturating concentration of a marker substrate (e.g., 1 mM 7-ethoxy-4-(trifluoromethyl)coumarin, 7-EFC) and 1 mM fresh NADPH to immediately outcompete any residual tBMP transferred from the primary tube[5].

Step 4: Activity Measurement & Kinetic Analysis

• Allow the secondary incubation to proceed for 10 minutes to measure residual CYP2E1 activity (O-deethylation of 7-EFC).

• Quench the reaction with 100 µL of 20% trichloroacetic acid.

• Measure the fluorescence of the 7-HFC metabolite.

• Plot the natural log of percent remaining activity versus time to extract the observed rate constant ( kobs​ ) for each tBMP concentration. Fit these values to the Kitz-Wilson equation to determine KI​ and kinact​ .

Figure 2: Two-step dilution experimental workflow for determining MBI kinetic parameters.

Quantitative Kinetic Benchmark Data

When your NADPH concentrations are properly optimized, your kinetic parameters for tBMP should align closely with established literature values. Below is a summary of the expected kinetic parameters and mass spectrometry adduct shifts for tBMP-mediated inactivation[3][5].

Enzyme Variant	Inactivator	KI​ (mM)	kinact​ (min −1 )	t1/2​ (min)	Adduct Mass Shift (Da)
CYP2E1 (Wild-Type)	tBMP	0.1	0.12	5.9	+705
CYP2E1 (T303A Mutant)	tBMP	1.0	0.07	10.2	+705
CYP2B4 (Wild-Type)	tBMP	N/A	N/A	N/A*	+705

*Note: CYP2B4 exhibits complex inactivation kinetics with tBMP where activity loss exceeds detectable heme loss, indicating secondary protein modifications[3].

References

• Source: PubMed (nih.gov)
• Source: American Chemical Society (acs.org)
• Source: PubMed (nih.gov)
• Source: PMC (nih.gov)
• Source: MDPI (mdpi.com)

Sources

• 1. Acetylenes: cytochrome P450 oxidation and mechanism-based enzyme inactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The mechanism-based inactivation of p450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the p450 heme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Mechanism-based inactivation of cytochromes P450 2E1 and 2E1 T303A by tert-butyl acetylenes: characterization of reactive intermediate adducts to the heme and apoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Mechanism-Based Inactivation of Cytochromes P450: A Comparative Guide on tert-Butyl 1-Methyl-2-Propynyl Ether (tBMP) vs. Other Terminal Alkynes

Executive Summary & Mechanistic Overview

Terminal alkynes are classical mechanism-based inactivators (MBIs) of cytochrome P450 (CYP450) enzymes. They are highly valued in drug development for mapping active site architectures and predicting complex drug-drug interactions (DDIs). This guide objectively compares the performance and mechanistic profile of tert-butyl 1-methyl-2-propynyl ether (tBMP) against other prominent terminal alkynes, including tert-butyl acetylene (tBA), 17α-ethynylestradiol, and 2-ethynylnaphthalene.

Unlike reversible competitive inhibitors, MBIs are recognized as substrates and oxidized by the CYP450 oxyferryl intermediate (Compound I) into highly reactive electrophiles[1]. For terminal alkynes, this oxygen transfer generates a transient ketocarbene-iron complex[1]. Depending on the specific alkyne's structure and the topology of the CYP isoform, this intermediate either alkylates the prosthetic heme (N-alkylation) or cross-links with active-site apoprotein residues, leading to terminal enzyme inactivation[2].

Comparative Performance: tBMP vs. Alternative Alkynes

The inhibitory profile of a terminal alkyne is dictated by its steric bulk, lipophilicity, and the specific CYP isoform it targets. tBMP is particularly notable for its robust, heme-directed inactivation of CYP2E1 and CYP2B4[3][4].

Quantitative Comparison of Alkyne Inactivators

Inhibitor	Primary Target CYPs	KI​ (Affinity)	kinact​ (Max Rate)	Primary Adduct Target	Reversibility Profile
tert-Butyl 1-methyl-2-propynyl ether (tBMP)	CYP2E1, CYP2B4	100 μ M (0.1 mM)	0.12 min −1	Heme (m/z 705 Da)	Irreversible (Wild-type)
tert-Butyl acetylene (tBA)	CYP2E1, CYP2B4	1000 μ M (1.0 mM)	0.20 min −1	Heme (m/z 661 Da) & Protein	Irreversible (Reversible in T303A mutant)
4-(tert-Butyl)-phenylacetylene (tBPA)	CYP2B4	0.44 μ M	0.12 min −1	Apoprotein (1:1 stoichiometry)	Irreversible
17 α -Ethynylestradiol	CYP2B1, CYP2B6, CYP3A4	Isoform Dependent	Isoform Dependent	Apoprotein & Heme	Irreversible
2-Ethynylnaphthalene	CYP2B1, CYP2B4	Isoform Dependent	Isoform Dependent	Apoprotein	Irreversible

Data synthesized from established kinetic studies[2][3][4][5].

Expert Insight on Causality: Why does tBMP primarily form heme adducts while arylalkynes like 2-ethynylnaphthalene form apoprotein adducts? The trajectory of the reactive ketocarbene is dictated by steric constraints within the active site. The flexible, aliphatic nature of tBMP allows the reactive intermediate to remain coordinated with the pyrrole nitrogens of the heme[4]. In contrast, rigid, bulky arylalkynes are positioned such that the reactive moiety is forced toward adjacent peptide residues, resulting in apoprotein alkylation[5][6]. Furthermore, arylalkynes like tBPA demonstrate significantly higher binding affinity (lower KI​ ) compared to aliphatic ethers like tBMP, driven by favorable hydrophobic interactions within the CYP active site[2].

Visualizing the Inactivation Pathway

Mechanistic divergence of CYP450 inactivation by terminal alkynes via a ketocarbene intermediate.

Experimental Workflows for MBI Characterization

To ensure scientific integrity and reproducibility, the characterization of tBMP and other alkynes requires a self-validating experimental system. The following protocols isolate true mechanism-based inactivation from competitive inhibition and preparative artifacts.

Self-validating experimental workflow for characterizing mechanism-based CYP450 inactivators.

Protocol 1: Time- and Concentration-Dependent Inactivation Kinetics

Purpose: To determine the maximal rate of inactivation ( kinact​ ) and the inhibitor concentration yielding half-maximal inactivation ( KI​ ). Causality & Design: A two-step dilution method is mandatory. If the inhibitor is not diluted before the activity assay, residual competitive inhibition will artificially inflate the apparent inactivation rate.

• Primary Incubation: Incubate purified CYP (e.g., CYP2E1) with varying concentrations of tBMP (0.05 - 2.0 mM) and NADPH-cytochrome P450 reductase in a reconstituted system at 37°C[3].

• Initiation: Start the reaction by adding NADPH.

  • Self-Validation Step: Always include a minus-NADPH control. True MBI requires catalytic turnover; if inhibition occurs without NADPH, the compound is a direct, non-mechanism-based inhibitor[3].

• Aliquot Transfer: At specific time intervals (e.g., 0, 2, 4, 6, 8, 10 min), remove an aliquot and dilute it at least 10-fold into a secondary assay mixture containing a saturating concentration of a probe substrate (e.g., 7-ethoxy-4-(trifluoromethyl)coumarin)[3].

• Quantification: Measure residual activity and plot the natural log of remaining activity versus pre-incubation time to extract kinact​ and KI​ .

Protocol 2: LC-MS/MS Structural Determination of Adducts

Purpose: To distinguish between heme N-alkylation and apoprotein cross-linking. Causality & Design: The transient nature of some heme adducts requires specific chemical stabilization prior to ionization.

• Inactivation: Run the primary incubation until >80% of CYP activity is lost.

• Acidification (Critical Step): Prior to ESI-LC-MS/MS analysis, acidify the sample.

  • Expert Insight: Studies on CYP2B4 and CYP2E1 revealed that tBA and tBMP heme adducts can be unstable. Acidification provides the necessary protons to stabilize the oxenoid-iron complex and lock the N-alkylated heme adducts into a stable form for mass spectrometry[7]. Without this step, the adducts may decompose during ionization, leading to false negatives for heme modification[7].

• Chromatography & MS: Separate the heme and apoprotein using a reverse-phase C4 or C8 column. Monitor for mass shifts. For tBMP, look for an iron-depleted heme mass shift of +16 Da (oxygen) + 112 Da (tBMP) = m/z 705 Da[3][4].

Critical Insights for Drug Development: The Reversibility Paradigm

Historically, terminal alkynes were considered strictly irreversible suicide inhibitors. However, comparative studies using tBMP and tBA have overturned this dogma. In specific CYP mutants lacking proton-donating residues (e.g., CYP2E1 T303A), inactivation by tBA and tBMP is completely reversible upon dialysis[3][8].

This occurs because the stabilization of the terminal heme adduct requires proton delivery to the active site[7][8]. For drug developers, this underscores a critical risk: an alkyne-containing drug candidate might act as an irreversible MBI in one patient population but exhibit reversible kinetics in patients with specific CYP polymorphisms. This mechanistic divergence can drastically alter the predicted DDI profile and physiological-based pharmacokinetic (PBPK) modeling outcomes.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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cross-reactivity of tert-butyl 1-methyl-2-propynyl ether CYP2B1 and CYP2B4 isoforms

A Comprehensive Comparison Guide: Cross-Reactivity of tert-Butyl 1-Methyl-2-Propynyl Ether (tBMP) in CYP2B1 and CYP2B4 Isoforms

Executive Summary

Understanding the isoform-specific cross-reactivity of cytochrome P450 (CYP450) enzymes is a critical component of preclinical drug development and toxicology. Acetylenic compounds frequently act as mechanism-based inactivators (MBIs) of CYP450s, but minor structural variances can drastically shift their inhibitory mechanisms from apoprotein adduction to prosthetic heme destruction. This guide provides an objective, data-driven comparison of how tert-butyl 1-methyl-2-propynyl ether (tBMP) inactivates two classical orthologous models: rat CYP2B1 and rabbit CYP2B4.

Designed for application scientists and structural biologists, this guide synthesizes kinetic data, mass spectrometry characterizations, and self-validating experimental protocols to map the active site dynamics of the CYP2B family.

Mechanistic Causality: Terminal vs. Internal Alkyne Oxidation

Acetylenic compounds inactivate CYP450 enzymes through the formation of highly reactive intermediates catalyzed by the oxenoid-iron complex[1]. The specific site of adduction (heme vs. apoprotein) is strictly dictated by which carbon of the triple bond undergoes oxygenation:

• Terminal Carbon Oxidation: Typically yields a reactive ketene intermediate that escapes the heme center to covalently modify active-site nucleophiles (e.g., Thr302 in CYP2B4 or Thr205 in CYP2B1 via esterification), as seen with tert-butylphenylacetylene (tBPA)[2][3].

• Internal Carbon Oxidation: Results in an intermediate that remains trapped within the coordination sphere, leading to N-alkylation of the prosthetic heme's pyrrole rings[4].

tBMP, due to the steric constraints imposed by its ether linkage and tert-butyl group, preferentially undergoes internal carbon oxidation in both CYP2B1 and CYP2B4, driving enzyme inactivation through the destruction of native heme rather than apoprotein modification[4][5].

Mechanistic pathway of tBMP-mediated CYP2B heme alkylation and enzyme inactivation.

Isoform Cross-Reactivity: CYP2B1 vs. CYP2B4

While tBMP acts as a potent MBI for both rat CYP2B1 and rabbit CYP2B4, the stability of the resulting heme adducts reveals critical differences in active-site proton delivery networks.

In CYP2B1 , tBMP exhibits a kinact​/KI​ value of 33 min −1 mM −1 and a partition ratio of 10[4][6]. The inactivation is robust, resulting in the formation of multiple stable heme adducts characterized by a mass increase equivalent to the tBMP molecule plus one oxygen atom[6].

In CYP2B4 , tBMP also causes time-, concentration-, and NADPH-dependent inactivation[5]. However, the inactivation of CYP2B4 by tBMP is partially reversible via dialysis[1]. The tBMP-modified heme products (m/z 705 Da) are inherently unstable and can only be isolated and observed via ESI-LC-MS/MS if the inactivated samples are strictly acidified prior to analysis[1][5]. This indicates a stringent requirement for protons to stabilize the acetylene-heme adduct in the CYP2B4 active site[1].

Quantitative Comparison Table

Parameter	CYP2B1 (Rat)	CYP2B4 (Rabbit)
Primary Inactivation Mechanism	Heme N-alkylation (Pyrrole rings A and D)	Heme N-alkylation[5]
Kinetic Efficiency ( kinact​/KI​ )	33 min −1 mM −1 [4]	Concentration & time-dependent MBI[5]
Partition Ratio	10[4]	Low
LC-MS/MS Adduct Mass	+89 Da (tBMP + O)	705 Da (Iron-depleted heme + tBMP + O)[1][5]
Adduct Stability & Reversibility	Stable; Irreversible[4]	Partially reversible; Requires acidification[1]

Experimental Methodology: Characterizing MBI Workflows

To ensure scientific integrity, the evaluation of tBMP cross-reactivity must utilize a self-validating reconstituted system. The following protocol isolates the variables responsible for MBI, utilizing minus-NADPH controls to differentiate true suicide inhibition from reversible competitive inhibition.

Step 1: Enzyme Reconstitution

• Mix purified CYP2B1 or CYP2B4 (0.5 µM) with NADPH-cytochrome P450 reductase (CPR) at a 1:2 molar ratio.

• Incorporate dilauroyl-L-α-phosphatidylcholine (DLPC) lipid vesicles (30 µg/mL) to mimic the microsomal membrane environment[7].

• Incubate the mixture at room temperature for 45 minutes to allow complex formation.

Step 2: Primary Inactivation Assay

• Aliquot the reconstituted system into primary reaction tubes containing 50 mM potassium phosphate buffer (pH 7.4).

• Add varying concentrations of tBMP (0 to 1.0 mM). Include a vehicle control and a minus-NADPH control to validate the mechanism-based nature of the inactivation[5].

• Pre-incubate at 37°C for 3 minutes.

• Initiate the reaction by adding 1 mM NADPH.

Step 3: Secondary Activity Assay (Time-Dependent Loss)

• At specific time intervals (e.g., 0, 2, 4, 6, 8, 10 min), transfer a small aliquot from the primary reaction into a secondary assay mixture containing a saturating concentration of a reporter substrate (e.g., 7-ethoxy-4-(trifluoromethyl)coumarin, 7-EFC)[7][8].

• Measure the residual O-deethylation activity fluorometrically to calculate kinact​ and KI​ [8].

Step 4: Adduct Stabilization and LC-MS/MS Analysis (Critical for CYP2B4)

• To analyze heme adducts, terminate the primary reaction.

• Crucial Step for CYP2B4: Acidify the sample using 0.1% formic acid or glacial acetic acid immediately upon termination. Failure to acidify will result in the dissociation of the tBMP-heme adducts during chromatography[1].

• Extract the heme using organic solvents (e.g., ethyl acetate) and analyze via ESI-LC-MS/MS. Look for the characteristic m/z 705 Da peak corresponding to the adducted, iron-depleted heme[1][5].

Step-by-step experimental workflow for characterizing tBMP mechanism-based inactivation.

Translational Implications for Drug Development

The differential stability of tBMP adducts between CYP2B1 and CYP2B4 underscores a critical lesson in preclinical drug development: orthologous enzymes do not possess identical active-site plasticity or proton-relay networks.

While both isoforms suffer heme N-alkylation by tBMP, the reversibility observed in CYP2B4 (and the requirement for exogenous protons to stabilize the adduct) suggests that the active site of the rabbit ortholog is more solvent-accessible or utilizes a different proton delivery mechanism compared to the rat ortholog[1]. For medicinal chemists, this means that an acetylenic moiety incorporated into a drug candidate to improve metabolic stability (similar to the design of 17-α-ethynylestradiol[9]) may exhibit species-specific toxicity profiles. Relying solely on rat models (CYP2B1) may overestimate the irreversible nature of a compound's inhibitory potential if the human ortholog (CYP2B6) behaves more similarly to the rabbit model.

References

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• Journal of Biological Chemistry. Structural Analysis of Mammalian Cytochrome P450 2B4 Covalently Bound to the Mechanism-Based Inactivator tert-Butylphenylacetylene: Insight into Partial Enzymatic Activity. Available at:[Link]

• Current Drug Metabolism. Targeting of the highly conserved threonine 302 residue of cytochromes P450 2B family during mechanism-based inactivation by aryl acetylenes. Available at:[Link]

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A Comparative Guide to N-Alkylation Sites of Pyrrole Rings Using Tert-butyl 1-methyl-2-propynyl ether

This guide provides an in-depth technical comparison of the N-alkylation sites of pyrrole rings, with a specific focus on the use of tert-butyl 1-methyl-2-propynyl ether as the alkylating agent. Designed for researchers, scientists, and professionals in drug development, this document delves into the nuanced interplay of electronic and steric factors that govern the regioselectivity of this crucial transformation. Through a combination of theoretical principles and practical experimental guidance, we aim to equip you with the knowledge to predict and control the outcomes of your N-alkylation reactions.

Introduction: The Significance of N-Substituted Pyrroles

N-substituted pyrroles are foundational structural motifs in a vast array of pharmaceuticals, natural products, and advanced materials.[1][2] The strategic functionalization of the pyrrole nitrogen atom allows for the precise modulation of a molecule's physicochemical properties, including its solubility, lipophilicity, and metabolic stability—all critical parameters in the rigorous landscape of drug design.[1] The introduction of an alkyne-containing moiety, such as that from tert-butyl 1-methyl-2-propynyl ether, opens up a gateway to a diverse range of subsequent transformations, most notably "click" chemistry, which is invaluable for the synthesis of complex molecular architectures.[3]

Understanding the Battlefield: C-Alkylation vs. N-Alkylation in Pyrroles

The pyrrole ring presents two primary sites for electrophilic attack: the nitrogen atom (N-alkylation) and the carbon atoms of the ring (C-alkylation). While N-alkylation is often the desired pathway for introducing substituents, the competition from C-alkylation is a persistent challenge.[4] The regioselectivity of the reaction is a delicate balance of several factors:

• The Nature of the Pyrrolide Salt and Solvent: The counter-ion of the pyrrolide salt and the polarity of the solvent are pivotal in determining the site of alkylation. To favor N-alkylation, it is generally advantageous to use more ionic nitrogen-metal bonds (e.g., with sodium or potassium salts) in a more solvating solvent.[4]

• The Alkylating Agent: The structure of the alkylating agent itself plays a significant role. Sterically demanding alkylating agents can disfavor attack at the more hindered ring positions.

• The Base: The choice of base is critical not only for the deprotonation of the pyrrole but also in influencing the N- versus C-alkylation ratio.[4][5] Strong, non-nucleophilic bases are often preferred.

Quantum chemical calculations have shown that the predominant α- or β-orientation in electrophilic substitution is determined by a combination of steric factors and charges on the atoms.[6]

The Alkylating Agent in Focus: tert-Butyl 1-methyl-2-propynyl ether

tert-Butyl 1-methyl-2-propynyl ether is a versatile, albeit sterically hindered, alkylating agent. Its synthesis can be achieved through several established methods, often involving the reaction of a corresponding alcohol with isobutylene in the presence of an acid catalyst or via Williamson ether synthesis.[7][8] The bulky tert-butyl group is a key feature, introducing significant steric hindrance that can be exploited to influence the regioselectivity of the alkylation reaction.

Experimental Design: A Comparative Study of N-Alkylation Conditions

To objectively compare the N-alkylation sites and optimize for the desired N-substituted product, a systematic experimental approach is essential. The following workflow is designed to investigate the impact of key reaction parameters.

Figure 1: A generalized experimental workflow for comparing N-alkylation conditions.

This protocol is adapted from established methods for the N-alkylation of pyrroles.[1][2]

Materials:

• Pyrrole

• tert-butyl 1-methyl-2-propynyl ether

• Base (e.g., Sodium Hydride (NaH), Potassium Carbonate (K₂CO₃), Potassium tert-butoxide (KOtBu))

• Anhydrous Solvent (e.g., N,N-Dimethylformamide (DMF), Tetrahydrofuran (THF), Acetonitrile)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: To a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the pyrrole (1.0 eq) and the anhydrous solvent.

• Deprotonation: Cool the solution to 0 °C (if using a strong base like NaH) and add the base (1.1 - 2.0 eq) portion-wise. Allow the mixture to stir at the appropriate temperature (0 °C to room temperature) for 30-60 minutes to ensure complete deprotonation.

• Alkylation: Slowly add the tert-butyl 1-methyl-2-propynyl ether (1.1-1.5 eq) to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature or heat to a specified temperature (e.g., 60 °C) and stir for 2-24 hours.[1] Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, carefully quench the reaction with water. Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.[1][2] Filter and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel.

• Characterization: Characterize the purified product(s) using NMR spectroscopy (¹H, ¹³C) and mass spectrometry to confirm the structure and determine the regioselectivity.[9][10][11][12]

Data Presentation and Analysis: Predicting the Outcome

The following table summarizes the expected outcomes based on the interplay of steric and electronic effects under different reaction conditions.

Base	Solvent	Temperature	Expected Major Product	Rationale
NaH	DMF	Room Temp.	N-Alkylated Pyrrole	Strong base and polar aprotic solvent favor the formation of the "free" pyrrolide anion, promoting N-alkylation.
K₂CO₃	Acetonitrile	60 °C	Mixture of N- and C-alkylated products	Weaker base and less polar solvent may lead to incomplete deprotonation and a higher degree of C-alkylation.[3]
KOtBu	THF	Room Temp.	N-Alkylated Pyrrole	Bulky base can favor deprotonation at the less sterically hindered nitrogen atom.

Analysis of Regioselectivity:

The regioselectivity of the alkylation is a direct consequence of the competition between the nucleophilicity of the nitrogen and the various carbon atoms of the pyrrole ring.

• Electronic Effects: The nitrogen atom in pyrrole is part of the aromatic sextet, which reduces its lone pair availability for nucleophilic attack.[13] However, upon deprotonation, the resulting pyrrolide anion is a potent nucleophile. The α-positions (C2 and C5) are generally more electron-rich and thus more susceptible to electrophilic attack than the β-positions (C3 and C4).[6]

• Steric Hindrance: The bulky tert-butyl group on the alkylating agent will significantly influence the accessibility of the different reaction sites. Attack at the nitrogen atom, while electronically feasible, can be sterically hindered. Similarly, attack at the α-carbons will be more sterically demanding than at the β-carbons. The presence of substituents on the pyrrole ring will further exacerbate these steric clashes.[6][14][15][16]

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Benchmarking tBMP Inhibition Kinetics: A Comparative Guide for Drug Development Professionals

In the landscape of drug discovery and development, understanding the potential for drug-drug interactions (DDIs) is paramount. A significant mechanism underlying many clinically relevant DDIs is the inactivation of cytochrome P450 (CYP450) enzymes. This guide provides a comprehensive comparison of the inhibition kinetics of tert-butyl 1-methyl-2-propynyl ether (tBMP), a known mechanism-based inactivator, against a panel of well-characterized CYP450 inactivators. By presenting detailed experimental protocols and contextualizing the data, this document serves as a practical resource for researchers, scientists, and drug development professionals to assess the DDI potential of new chemical entities.

The Critical Role of Cytochrome P450 Inactivation in Drug Safety

Cytochrome P450 enzymes are a superfamily of heme-containing monooxygenases responsible for the metabolism of a vast array of xenobiotics, including approximately 75% of all marketed drugs.[1] Inhibition of these enzymes can lead to altered pharmacokinetic profiles, resulting in elevated plasma concentrations of co-administered drugs and an increased risk of adverse effects.

Mechanism-based inactivation, a form of time-dependent inhibition (TDI), is of particular concern.[2] This process involves the metabolic activation of an inhibitor by a CYP450 enzyme to a reactive species, which then covalently modifies and irreversibly inactivates the enzyme.[3] Restoration of enzymatic activity requires de novo enzyme synthesis, leading to a prolonged duration of the DDI.[2] Therefore, early identification and characterization of mechanism-based inactivators are critical steps in drug development to mitigate the risk of clinical DDIs.[4][5]

This guide focuses on tBMP, a compound known to be a mechanism-based inactivator of P450 2B4 and 2E1.[4][6][7] We will benchmark its inhibitory potential against known inactivators of major human CYP450 isoforms: furafylline (CYP1A2), tienilic acid (CYP2C9), paroxetine (CYP2D6), and verapamil (CYP3A4).

A Step-by-Step Approach to Characterizing CYP450 Inactivation

To ensure scientific rigor and generate reliable data for comparison, a systematic, multi-step experimental approach is employed. This process is designed to first identify potential time-dependent inhibition and then to definitively characterize the kinetics of inactivation.

Figure 1: Experimental workflow for characterizing CYP450 inactivators.

Foundational Screening: Metabolic Stability and IC50 Shift Assays

The initial phase of assessing a compound's potential as a CYP450 inactivator involves two key screening assays. These preliminary evaluations are crucial for making informed decisions about progressing to more resource-intensive definitive studies.

Rationale: Before investigating inhibition kinetics, it is essential to determine the compound's metabolic stability. A highly unstable compound that is rapidly depleted in the incubation system will not have the opportunity to cause time-dependent inhibition. This assay measures the rate of disappearance of the test compound over time when incubated with a metabolically active system, such as human liver microsomes (HLMs).

Detailed Protocol:

• Preparation of Incubation Mixture: In a 96-well plate, prepare the incubation mixture containing pooled human liver microsomes (0.5 mg/mL final concentration) in 100 mM potassium phosphate buffer (pH 7.4).

• Compound Addition: Add the test compound (e.g., tBMP) to the incubation mixture at a final concentration of 1 µM. The final concentration of the organic solvent (e.g., DMSO) should be less than 0.2% to avoid significant effects on enzyme activity.

• Initiation of Reaction: Pre-warm the plate to 37°C for 10 minutes. Initiate the metabolic reaction by adding a pre-warmed NADPH-regenerating system.

• Time Points and Quenching: At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Processing and Analysis: Centrifuge the quenched samples to precipitate proteins. Analyze the supernatant for the remaining parent compound using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of the remaining compound against time. The slope of the linear regression line represents the elimination rate constant (k). From this, the in vitro half-life (t1/2) and intrinsic clearance (CLint) can be calculated.

Rationale: The IC50 shift assay is a widely accepted method for identifying time-dependent inhibitors.[2][8] This assay compares the inhibitory potency (IC50 value) of a compound with and without a pre-incubation period in the presence of NADPH. A significant decrease in the IC50 value after pre-incubation suggests that the compound is a time-dependent inhibitor.

Detailed Protocol:

• Preparation of Pre-incubation Plates: Prepare two sets of 96-well plates. In each plate, add varying concentrations of the test compound to human liver microsomes (0.5 mg/mL).

• Pre-incubation:

  • Plate 1 (NADPH-fortified): Add an NADPH-regenerating system and pre-incubate at 37°C for 30 minutes.

  • Plate 2 (Buffer control): Add buffer instead of the NADPH-regenerating system and pre-incubate under the same conditions.

• Initiation of Probe Substrate Metabolism: After the pre-incubation, add a specific CYP450 probe substrate to each well to initiate the reaction.

• Incubation and Quenching: Incubate for a short period (e.g., 5-10 minutes) at 37°C, then quench the reaction with ice-cold acetonitrile containing an internal standard.

• Analysis: Analyze the formation of the probe substrate's metabolite by LC-MS/MS.

• Data Analysis: Calculate the IC50 values for both the NADPH-fortified and buffer control conditions. An IC50 shift ratio (IC50buffer / IC50NADPH) significantly greater than 1.5-2 is indicative of time-dependent inhibition.

Definitive Characterization: Determination of kinact and KI

Rationale: For compounds that exhibit a positive signal in the IC50 shift assay, the next step is to determine the kinetic parameters of inactivation: the maximal rate of inactivation (kinact) and the concentration of the inhibitor that gives half-maximal inactivation (KI).[9] These parameters provide a quantitative measure of the inactivator's potency and are essential for predicting the clinical DDI risk.

Figure 2: Workflow for determining k_inact and K_I.

Detailed Protocol:

• Primary Incubation: Prepare a series of incubations containing human liver microsomes, an NADPH-regenerating system, and a range of concentrations of the test inhibitor.

• Time-Course Inactivation: At various pre-incubation time points (e.g., 0, 5, 10, 15, 20, 30 minutes), take an aliquot from each inhibitor concentration and dilute it into a secondary incubation mixture. This dilution step is critical to minimize any reversible inhibition from the parent compound.

• Secondary Incubation (Residual Activity Measurement): The secondary incubation mixture contains a saturating concentration of a specific CYP450 probe substrate and an NADPH-regenerating system. Incubate for a short, fixed period to measure the remaining enzyme activity.

• Quenching and Analysis: Stop the secondary reaction with a quenching solution and analyze the formation of the metabolite by LC-MS/MS.

• Data Analysis:

  • For each inhibitor concentration, plot the natural logarithm of the percentage of remaining enzyme activity versus the pre-incubation time. The negative slope of this line gives the observed rate of inactivation (kobs).

  • Plot the kobs values against the inhibitor concentrations and fit the data to the Michaelis-Menten equation for inactivation: kobs = (kinact * [I]) / (KI + [I])

  • This non-linear regression analysis yields the values for kinact and KI.

Comparative Analysis of Inhibition Kinetics

The following table summarizes the available kinetic parameters for tBMP and a selection of well-characterized CYP450 inactivators. It is important to note that comprehensive data for tBMP across all major CYP450 isoforms is not currently available in the public domain. The data presented here is for P450 2E1.

Compound	Target Isozyme	KI (µM)	kinact (min-1)	Inactivation Efficiency (kinact/KI) (mL/min/µmol)	Reference(s)
tBMP	CYP2E1	100	0.12	1.2	[4][6]
Furafylline	CYP1A2	3	0.27	90	[2][5]
Tienilic Acid	CYP2C9	12.5 - 20.1	0.13 - 0.18	~9	[10][11]
Paroxetine	CYP2D6	See note	See note	See note	[12][13]
Verapamil	CYP3A4	2.97 - 6.46	0.39 - 0.64	60.3 - 215.5	[14]

Note on Paroxetine: Paroxetine is a well-known mechanism-based inhibitor of CYP2D6.[12][15] However, obtaining precise kinact and KI values from the literature can be challenging due to variations in experimental conditions. It is consistently reported as a potent inactivator.

Interpretation of the Data:

The inactivation efficiency (kinact/KI) is a crucial parameter for comparing the potency of different inactivators. A higher inactivation efficiency indicates a more potent inactivator. Based on the available data, tBMP appears to be a relatively weak inactivator of CYP2E1 compared to the other well-known inactivators for their respective target enzymes. For instance, the inactivation efficiency of furafylline for CYP1A2 is approximately 75-fold higher than that of tBMP for CYP2E1. Similarly, verapamil's inactivation efficiency for CYP3A4 is significantly greater.

Mechanistic Insights into tBMP-Mediated Inactivation

The inactivation of CYP450 by tBMP proceeds through a mechanism-based pathway. The propynyl group of tBMP is a key structural feature that, upon metabolic activation by the CYP450 enzyme, forms a reactive intermediate. This intermediate then covalently binds to the heme prosthetic group of the enzyme, leading to its irreversible inactivation.[7]

Figure 3: Proposed mechanism of tBMP-mediated CYP450 inactivation.

Conclusion and Future Directions

This guide has provided a framework for the systematic evaluation of CYP450 inactivators, using tBMP as a case study. The presented protocols are robust and aligned with industry standards and regulatory expectations. The comparative kinetic data, while limited for tBMP, highlights its role as a mechanism-based inactivator of CYP2E1.

For a more complete understanding of tBMP's DDI potential, future studies should focus on:

• Determining the kinact and KI values of tBMP for other major human CYP450 isoforms , particularly CYP3A4, CYP2D6, CYP2C9, and CYP1A2.

• Investigating the potential for tBMP to inactivate polymorphic variants of CYP450 enzymes, as this can have significant implications for inter-individual differences in DDI susceptibility.

• Utilizing physiologically based pharmacokinetic (PBPK) modeling to translate the in vitro inactivation data into quantitative predictions of clinical DDI risk.

By continuing to build a comprehensive in vitro profile for compounds like tBMP, the drug development community can make more informed decisions, ultimately contributing to the development of safer and more effective medicines.

References

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• Cytochrome P450 Time Dependent Inhibition (IC50 shift) Assay - Evotec. Evotec. [Link]

• Blobaum, A. L., & Hollenberg, P. F. (2002). Mechanism-Based Inactivation of Cytochromes P450 2E1 and 2E1 T303A by tert-Butyl Acetylenes. Chemical Research in Toxicology, 15(12), 1595–1604. [Link]

• Clarke, S. E., & Jones, B. C. (1995). Characterization of the inhibition of P4501A2 by furafylline. Xenobiotica, 25(1), 29-37. [Link]

• Penman, B. W., Cohen, L., & Crespi, C. L. (1995). A refined cytochrome P450 IC50 shift assay for reliably identifying CYP3A time-dependent inhibitors. Drug Metabolism and Disposition, 23(11), 1236-1241.

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Safety & Regulatory Compliance

Operational Guide: Handling, Assay Integration, and Disposal of Tert-butyl 1-methyl-2-propynyl ether (tBMP)

Tert-butyl 1-methyl-2-propynyl ether (tBMP) is a highly specialized terminal alkyne and ether utilized extensively in drug metabolism and pharmacokinetics (DMPK) research. It functions as a potent, , specifically isoforms 2B4 and 2E1[1]. Because tBMP combines a highly volatile ether moiety with a reactive alkyne group, its use requires strict adherence to specialized operational and disposal protocols.

This guide provides researchers and drug development professionals with a comprehensive, self-validating framework for integrating tBMP into P450 assays while ensuring rigorous environmental health and safety (EHS) compliance.

Physicochemical Profile & Hazard Assessment

Understanding the physical properties of tBMP is the foundation of safe handling and disposal. With a boiling point near human body temperature, tBMP exhibits high vapor pressure at room temperature, necessitating the continuous use of a fume hood to prevent inhalation and explosive vapor accumulation.

Property	Value	Operational & Disposal Implication
CAS Number	26826-40-4	Required identifier for EHS waste manifesting.
Molecular Formula	C8H14O	Contains alpha-hydrogens; high potential for explosive peroxide formation.
Boiling Point	41 °C	Highly volatile; requires sealed storage at 4°C and rapid capping of waste.
Flash Point	10 °C (50 °F)	Class IB Flammable Liquid; keep away from static, heat, and sparks.
Density	0.795 g/mL	Phase-separates and floats on aqueous assay buffers during disposal.

Quantitative data sourced from industrial chemical registries[2].

Mechanistic Context: P450 Inactivation Pathway

To design an effective experiment and subsequent disposal plan, researchers must understand how tBMP interacts with the biological system. tBMP inactivates P450 2B4 in a time-, concentration-, and NADPH-dependent manner[1][3]. During the catalytic cycle, the oxenoid-iron complex oxidizes tBMP. Proton delivery (facilitated by active site residues like T302 and E301) drives the formation of a reactive intermediate that N-alkylates the heme pyrrole rings A and D[1][4]. This covalent modification results in an iron-depleted heme adduct with a [1][4].

Mechanistic pathway of Cytochrome P450 inactivation by tBMP via heme adduction.

Experimental Workflow: P450 Inactivation Assay

The following self-validating protocol ensures reproducible inactivation of P450 2B4/2E1 while minimizing chemical waste generation at the source.

• System Reconstitution: Reconstitute purified rabbit P450 2B4 or 2E1 with NADPH-cytochrome P450 reductase and dilauroyl-L-R-phosphatidylcholine (DLPC) in a 50 mM potassium phosphate buffer (pH 7.4)[4].

• Inactivator Incubation: Introduce tBMP (titrated between 0.1 mM and 2.0 mM) to the reconstituted system[3].

  • Causality Note: Keep tBMP stock vials on ice during transfer. Its 41°C boiling point causes rapid volatilization at room temperature, which will artificially lower the effective concentration of your titrations and skew kinetic data[2].

• Reaction Initiation: Initiate the catalytic cycle by adding 1 mM NADPH. Incubate at 37°C for 0 to 15 minutes[1][3].

• Activity Quenching & Acidification (Critical Step): Terminate the reaction. To observe the tBMP-modified heme products via ESI-LC-MS/MS, the inactivated samples .

  • Causality Note: Protons are strictly required to form and stabilize the heme adducts during the ionization phase of mass spectrometry[4]. Failure to acidify will result in false-negative LC/MS readings.

• Validation: Confirm inactivation by measuring residual activity using a[3][4]. Successful LC/MS analysis will yield an unmodified heme peak at ~616 Da and a modified adduct peak at m/z 705 Da[1][3].

Comprehensive Disposal & Waste Management Protocols

Because tBMP is both a highly flammable liquid and a peroxide-forming ether, its disposal cannot be treated as standard organic waste. Improper disposal risks auto-ignition or explosive peroxide detonation in laboratory waste carboys.

Step-by-step logical workflow for the safe disposal and peroxide management of tBMP waste.

Step-by-Step Disposal Procedures

1. Immediate Post-Experiment Quenching: Collect all aqueous buffer mixtures containing unreacted tBMP into a primary containment vessel inside the fume hood. Do not leave open beakers; tBMP will rapidly vaporize into the laboratory atmosphere, creating an inhalation hazard.

2. Peroxide Testing & Mitigation: Before transferring bulk tBMP stock or highly concentrated waste to a satellite accumulation area, test the liquid using Potassium Iodide (KI) peroxide test strips.

• If Peroxides < 100 ppm: Proceed to standard segregation.

• If Peroxides > 100 ppm: The waste is dangerously unstable. Neutralize immediately by adding a 10% (w/v) aqueous solution of ferrous sulfate (FeSO₄) or sodium bisulfite. Stir gently until re-testing confirms peroxide elimination.

3. Waste Segregation: Transfer the neutralized waste into a designated High-Density Polyethylene (HDPE) container. Causality Note: Because tBMP has a[2], unreacted tBMP will phase-separate and float on top of the aqueous assay buffer. Ensure the waste container is vigorously capped to prevent the highly volatile organic top layer from evaporating.

Waste Stream	Classification	Container Type	Incompatible Materials
Pure tBMP Stock	Flammable Liquid (Class IB)	Glass or Teflon-lined metal	Oxidizers, strong acids
tBMP + Assay Buffer	Aqueous Flammable Mixture	HDPE Carboy	Halogenated solvents
Contaminated PPE/Tips	Solid Hazardous Waste	Double-lined biohazard bag	Pyrophoric materials

4. Labeling and Storage: Clearly label the container as "Non-Halogenated Flammable Waste - Contains Ethers (tBMP)". Store the waste carboy in a grounded, ventilated flammable safety cabinet. Ensure the container is tightly capped to prevent vapor expansion and potential rupture.

5. EHS Manifesting: Submit a waste collection request to your institutional EHS department within 90 days of the first drop of waste entering the container. Explicitly specify the presence of an alkyne-ether on the manifest to ensure EHS routes the material for high-temperature incineration rather than standard solvent recovery.

References

• The mechanism-based inactivation of p450 2B4 by tert-butyl 1-methyl-2-propynyl ether: structural determination of the adducts to the p450 heme. Archives of Biochemistry and Biophysics.[Link]

• Inactivation of Cytochromes P450 2B4 and 2B4 T302A by tert-Butyl Acetylenes. Biochemistry (ACS Publications). [Link]

• Novel Reversible Inactivation of Cytochrome P450 2E1 T303A by tert-Butyl Acetylene: The Role of Threonine 303 in Proton Delivery to the Active Site of Cytochrome P450 2E1. Journal of Pharmacology and Experimental Therapeutics.[Link]

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